MIND4-17

Core Science & Biosynthesis

MIND4-17: A Technical Guide to its Mechanism of Action in Neuronal Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

MIND4-17 is a potent, small-molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It demonstrates significant neuroprotective and anti-inflammatory effects in various neuronal cell models. This document provides an in-depth technical overview of the core mechanism of action of MIND4-17, including its molecular target, downstream signaling cascade, and functional consequences in neuronal and glial cells. Quantitative data from preclinical studies are summarized, and detailed experimental protocols for key assays are provided to facilitate further research and development.

Core Mechanism of Action: Nrf2 Pathway Activation

MIND4-17 exerts its effects by modulating the Keap1-Nrf2 pathway, a critical cellular defense mechanism against oxidative stress. Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.

MIND4-17 is a covalent modifier of Keap1.[1] It specifically targets the Cysteine 151 (C151) residue of Keap1, inducing a conformational change in the Keap1-Nrf2 complex.[2][3] This modification disrupts the association between Keap1 and Nrf2, leading to the stabilization and nuclear translocation of newly synthesized Nrf2.[2][3] Once in the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This binding initiates the transcription of a battery of cytoprotective genes, including those involved in antioxidant defense and detoxification.[4][5]

Figure 1: MIND4-17 Signaling Pathway in Neuronal Cells.

Quantitative Data on MIND4-17 Activity

The following tables summarize the quantitative data on the biological activity of MIND4-17 in various neuronal and glial cell models.

Parameter	Cell Type	Concentration Range	Effect	Reference
Nrf2 Target Gene Expression	ST14A cells (HD model)	0.1-2 µM	Concentration-dependent increase in Nqo1, Hmox1, Srx1, and Gclc mRNA	[1]
Primary Murine RGCs	Not specified	Upregulation of Heme oxygenase-1 and NAD(P)H quinone oxidoreductase 1	[3]
Protein Induction	Wild Type Mouse Cortical Neurons	Not specified	Dose-dependent induction of NQO1 and GCLM	[6]
ST14A cells (HD model)	0.1-2 µM	Concentration-dependent induction of NQO1 and GCLM	[1]
Neuroprotection	Primary Murine RGCs	Not specified	Inhibition of high glucose-induced cytotoxicity and apoptosis	[3]
Antioxidant Activity	Microglia	0.1-10 µM	Reduction of ROS and reactive nitrogen species production	[1]
Primary Osteoblasts	Not specified	Attenuation of H₂O₂-induced ROS production, lipid peroxidation, and DNA damage	[4]
Anti-inflammatory Activity	Primary Microglia and Astrocytes	Not specified	Repression of inflammatory cytokine release (e.g., IL-6)	[1][2]

RGCs: Retinal Ganglion Cells; HD: Huntington's Disease; ROS: Reactive Oxygen Species.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on standard laboratory procedures and can be adapted for specific experimental needs.

Nrf2 Activation Assay (Luciferase Reporter)

This assay measures the activation of the Nrf2 pathway by quantifying the expression of a luciferase reporter gene under the control of an ARE promoter.

Figure 2: Workflow for Nrf2 Luciferase Reporter Assay.

Materials:

• Primary neuronal cells or neuronal cell line

• 5xARE luciferase reporter and Renilla control plasmids (e.g., Cignal Antioxidant Response Reporter Kit)[5]

• Transfection reagent suitable for neuronal cells

• MIND4-17

• Dual-Glo Luciferase Assay System[5]

• Luminometer

Protocol:

• Cell Plating: Plate neuronal cells in a 96-well plate at a suitable density.

• Transfection: Transfect cells with the 5xARE luciferase and Renilla plasmids according to the manufacturer's protocol.[5]

• Incubation: Culture the transfected cells for 96 hours to allow for reporter gene expression.[5]

• Treatment: Treat the cells with various concentrations of MIND4-17 or a vehicle control (e.g., DMSO) for 7 to 24 hours.[5]

• Cell Lysis and Luminescence Measurement: Lyse the cells and measure luciferase and Renilla luminescence using a dual-luciferase assay system and a luminometer.[5]

• Data Analysis: Normalize the luciferase signal to the Renilla signal to control for transfection efficiency and cell number. Express the results as fold-change over the vehicle control.[5]

Quantitative PCR (qPCR) for Nrf2 Target Genes

This protocol details the measurement of mRNA levels of Nrf2 target genes, such as Nqo1 and Gclm, in response to MIND4-17 treatment.

Materials:

• Neuronal cell cultures treated with MIND4-17

• RNA isolation kit

• cDNA synthesis kit

• SYBR Green Real-Time PCR Master Mix[5]

• qPCR instrument

• Primers for target genes (e.g., Nqo1, Gclm) and a housekeeping gene (e.g., Gapdh)

Protocol:

• RNA Isolation: Isolate total RNA from treated and control cells using a commercial RNA isolation kit.

• cDNA Synthesis: Synthesize cDNA from the isolated RNA using a reverse transcriptase and oligo(dT) primers.[5]

• qPCR Reaction Setup: Prepare the qPCR reaction mix containing SYBR Green Master Mix, forward and reverse primers for the target and housekeeping genes, and the synthesized cDNA.

• qPCR Run: Perform the qPCR reaction using a real-time PCR instrument with appropriate cycling conditions.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Immunoblotting for Nrf2 and Target Proteins

This protocol is for detecting the levels of Nrf2 and its downstream target proteins, such as NQO1 and GCLM, in neuronal cell lysates.

Materials:

• Neuronal cell lysates from MIND4-17 treated and control cells

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF)

• Primary antibodies against Nrf2, NQO1, GCLM, and a loading control (e.g., α-tubulin or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the proteins of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add a chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control.

Effects on Glial Cells: Anti-inflammatory Action

In addition to its neuroprotective effects, MIND4-17 demonstrates potent anti-inflammatory activity in glial cells, which are key mediators of neuroinflammation. In primary microglia and astrocytes, MIND4-17 represses the expression and release of pro-inflammatory cytokines such as IL-6.[1][2] This anti-inflammatory action is also mediated through the activation of the Nrf2 pathway.

Figure 3: Anti-inflammatory Action of MIND4-17 in Glial Cells.

Therapeutic Potential in Neurodegenerative Diseases

The dual action of MIND4-17 as a neuroprotectant and an anti-inflammatory agent makes it a promising therapeutic candidate for neurodegenerative disorders where oxidative stress and neuroinflammation are key pathological features. It has shown efficacy in preclinical models of Huntington's disease by promoting the survival of neurons expressing mutant Huntingtin protein.[1] Further research is warranted to explore the full therapeutic potential of MIND4-17 and similar Nrf2 activators in a broader range of neurological conditions.

Conclusion

MIND4-17 is a well-characterized activator of the Nrf2 signaling pathway with a defined mechanism of action involving the covalent modification of Keap1. Its ability to induce a robust antioxidant and anti-inflammatory response in neuronal and glial cells underscores its potential as a neuroprotective agent. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals interested in the further investigation and potential clinical application of MIND4-17.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. KEAP1-modifying small molecule reveals muted NRF2 signaling responses in neural stem cells from Huntington's disease patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Nrf2 activation and qPCR quantification of ARE gene expression [bio-protocol.org]
• 6. Small molecule activators of NRF2 pathway | Patent Publication Number 20160101098 | Patexia [patexia.com]

MIND4-17: A Potent Nrf2 Activator for Combating Oxidative Stress

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is a key pathological driver in a multitude of diseases. The transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. This technical guide provides a comprehensive overview of the small molecule MIND4-17, a potent activator of the Nrf2 signaling pathway, and its function in mitigating oxidative stress. Through its unique mechanism of disrupting the Nrf2-Keap1 interaction, MIND4-17 unleashes the cytoprotective power of the Nrf2 pathway, offering a promising therapeutic strategy for a range of oxidative stress-related disorders. This document details the molecular mechanism of MIND4-17, summarizes its protective effects in various cellular models, provides detailed experimental protocols for its study, and visualizes the key signaling pathways.

Introduction to MIND4-17 and its Target Pathway

MIND4-17 has emerged as a significant small molecule activator of the Nrf2 signaling pathway, a critical cellular defense mechanism against oxidative stress.[1] The Nrf2 pathway plays a pivotal role in cellular homeostasis by upregulating the expression of a wide array of antioxidant and detoxifying enzymes. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its primary negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.

Oxidative or electrophilic stress triggers a conformational change in Keap1, leading to the release of Nrf2. Liberated Nrf2 then translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This transcriptional activation results in the production of a battery of protective proteins, including heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL), which collectively enhance the cell's capacity to neutralize ROS and detoxify harmful substances.

Mechanism of Action of MIND4-17

MIND4-17 exerts its function as a potent Nrf2 activator by directly interfering with the protein-protein interaction between Nrf2 and Keap1.[1] Specifically, MIND4-17 has been shown to modify a critical cysteine residue (C151) on Keap1.[2] This modification disrupts the Keap1-Nrf2 complex, preventing the ubiquitination and degradation of Nrf2.[2][3][4]

The consequences of this disruption are:

• Nrf2 Stabilization and Accumulation: Freed from Keap1-mediated degradation, Nrf2 protein levels stabilize and accumulate within the cell.[3][4]

• Nrf2 Nuclear Translocation: The stabilized Nrf2 is then free to translocate from the cytoplasm into the nucleus.[2][3][4]

• Activation of Nrf2 Target Genes: In the nucleus, Nrf2 binds to the ARE and drives the transcription of a suite of cytoprotective genes, including HO-1, NQO1, GCLC, and GCLM.[1][3][4][5]

This cascade of events ultimately fortifies the cell's antioxidant defenses, enabling it to better withstand oxidative insults.

Protective Effects of MIND4-17 in Cellular Models of Oxidative Stress

The efficacy of MIND4-17 in protecting against oxidative stress-induced cell damage has been demonstrated in diverse cellular models.

Protection of Osteoblasts from Hydrogen Peroxide-Induced Oxidative Stress

In studies utilizing primary human and murine osteoblasts, as well as the OB-6 human osteoblastic cell line, MIND4-17 has shown significant protective effects against oxidative stress induced by hydrogen peroxide (H₂O₂).[1][3][4][5][6] Pretreatment with MIND4-17 was found to:

• Inhibit H₂O₂-induced reduction in cell viability.[3][4]

• Reduce both apoptotic and non-apoptotic cell death.[3][4]

• Attenuate the production of reactive oxygen species (ROS), lipid peroxidation, and DNA damage.[3][4][6]

Protection of Retinal Ganglion Cells from High Glucose-Induced Oxidative Injury

In a model of diabetic retinopathy, MIND4-17 demonstrated a protective role for retinal ganglion cells (RGCs) exposed to high-glucose (HG) conditions.[1][2] High glucose levels can induce oxidative injury and apoptosis in RGCs, and MIND4-17 was shown to:[2]

• Inhibit HG-induced cytotoxicity and apoptosis.[2]

• Attenuate the production of ROS and oxidative injury.[2]

These findings highlight the potential of MIND4-17 in mitigating the cellular damage associated with diabetic complications.

Quantitative Data Summary

The following tables summarize the quantitative data from key studies on the effects of MIND4-17.

Table 1: Protective Effects of MIND4-17 in Osteoblasts

Parameter	Cell Type	Stressor	MIND4-17 Concentration	Outcome	Reference
Cell Viability	Primary Osteoblasts, OB-6 Cells	Hydrogen Peroxide (H₂O₂)	3 µM	Significantly inhibited H₂O₂-induced viability reduction	[3][4]
ROS Production	Primary Human and Murine Osteoblasts, OB-6 Cells	Hydrogen Peroxide (H₂O₂)	3 µM	Largely inhibited H₂O₂-induced ROS production	[3]

Table 2: Protective Effects of MIND4-17 in Retinal Ganglion Cells

Parameter	Cell Type	Stressor	MIND4-17 Concentration	Outcome	Reference
Cytotoxicity & Apoptosis	Primary Murine RGCs	High Glucose (HG)	Not specified	Significantly inhibited HG-induced cytotoxicity and apoptosis	[2]
ROS Production	Primary Murine RGCs	High Glucose (HG)	Not specified	Attenuated HG-induced ROS production and oxidative injury	[2]

Signaling Pathways and Visualizations

The core mechanism of MIND4-17 revolves around the activation of the Nrf2 signaling pathway.

Caption: MIND4-17 signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature on MIND4-17.

Cell Culture and Treatment

• Osteoblasts: Primary human and murine osteoblasts, as well as the OB-6 human osteoblastic cell line, were cultured in appropriate media. For experiments, cells were pretreated with MIND4-17 (e.g., 3 µM) for one hour before being subjected to oxidative stress with hydrogen peroxide (H₂O₂).[1]

• Retinal Ganglion Cells (RGCs): Primary murine RGCs were cultured and exposed to high-glucose (HG) conditions to model diabetic retinopathy. Pretreatment with MIND4-17 was performed before the HG challenge.[1][2]

Key Experimental Assays

• Cell Viability Assays: To determine the protective effect of MIND4-17 against stress-induced cell death, standard viability assays such as MTT or trypan blue exclusion can be employed.[1]

• Reactive Oxygen Species (ROS) Detection: Cellular ROS levels can be measured to quantify the reduction in oxidative stress. Common methods include the use of fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).[1]

• Co-immunoprecipitation (Co-IP): This technique is used to examine the association between Nrf2 and Keap1. Cell lysates are incubated with an antibody against either Nrf2 or Keap1, followed by precipitation of the antibody-protein complex. The presence of the other protein in the precipitate is then detected by Western blotting. This assay can demonstrate the disruption of the Keap1-Nrf2 interaction by MIND4-17.[1]

• Western Blotting: This method is used to measure the protein levels of Nrf2 and its downstream targets (e.g., HO-1, NQO1, GCLC, GCLM) in total cell lysates and nuclear fractions. It is crucial for demonstrating the stabilization and nuclear translocation of Nrf2.[1]

• Quantitative Real-Time PCR (qRT-PCR): This technique is employed to measure the mRNA expression levels of Nrf2-dependent genes, confirming that the observed increase in protein levels is due to transcriptional activation.[1]

• Gene Silencing: To confirm the dependency of MIND4-17's effects on the Nrf2 pathway, Nrf2 and Keap1 can be silenced using targeted short hairpin RNA (shRNA) or small interfering RNA (siRNA).[1][2] CRISPR/Cas9-mediated knockout can also be utilized for this purpose.[1]

Experimental Workflow Visualization

Caption: Experimental workflow for studying MIND4-17.

Conclusion and Future Directions

MIND4-17 is a potent and specific activator of the Nrf2 signaling pathway, demonstrating significant cytoprotective effects against oxidative stress in various cellular models. Its well-defined mechanism of action, involving the disruption of the Keap1-Nrf2 interaction, makes it a valuable tool for research and a promising candidate for therapeutic development. The convergence of findings from different experimental systems provides confidence in the reproducibility of its fundamental mechanism.[1]

Future research should focus on in vivo studies to validate the efficacy and safety of MIND4-17 in preclinical models of diseases driven by oxidative stress. Further investigation into its pharmacokinetic and pharmacodynamic properties will be crucial for its translation into a clinical setting. The detailed experimental protocols and mechanistic insights provided in this guide are intended to facilitate further exploration of MIND4-17 and the development of novel therapies targeting the Nrf2 pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oncotarget.com [oncotarget.com]
• 4. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress | Semantic Scholar [semanticscholar.org]
• 6. oncotarget.com [oncotarget.com]

The Potent Nrf2 Activator MIND4-17: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

MIND4-17 has emerged as a significant research compound, initially investigated in the context of dual-activity agents. However, extensive structure-activity relationship studies have revealed that while its parent compound, MIND4, exhibits inhibitory effects on Sirtuin 2 (SIRT2), MIND4-17 is a potent and selective activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, lacking direct SIRT2 inhibitory action.[1][2][3][4] This technical guide provides a comprehensive overview of MIND4-17, focusing on its mechanism as a robust Nrf2 activator, supported by quantitative data, detailed experimental protocols, and visualizations of the pertinent signaling pathways.

Introduction

The Nrf2 signaling pathway is a critical cellular defense mechanism against oxidative and electrophilic stress. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. The activation of this pathway through the disruption of the Keap1-Nrf2 interaction is a promising therapeutic strategy for a variety of diseases characterized by oxidative stress, including neurodegenerative disorders and inflammatory conditions. MIND4-17 has been identified as a potent activator of this pathway, demonstrating significant cytoprotective effects in various cellular models.[5][6][7]

Mechanism of Action: Nrf2 Activation

MIND4-17 activates the Nrf2 pathway through a direct interaction with Keap1. Specifically, it covalently modifies the cysteine residue at position 151 (Cys151) within the BTB domain of Keap1.[8] This modification induces a conformational change in Keap1, leading to the disruption of the Keap1-Nrf2 complex. Consequently, Nrf2 is stabilized, accumulates in the cytoplasm, and translocates to the nucleus. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their transcription.[5][6][7][9][10] This leads to an increased expression of a battery of cytoprotective genes, including NAD(P)H quinone oxidoreductase 1 (NQO1), heme oxygenase-1 (HO-1), and glutamate-cysteine ligase modifier subunit (GCLM).[5][9]

Quantitative Data

The potency of MIND4-17 as an Nrf2 activator has been quantified in various cellular assays. The following tables summarize the key quantitative findings.

Table 1: Nrf2 Activation Potency of MIND4-17

Assay Type	Cell Line	Parameter	Value	Reference
NQO1 Induction	Murine Hepatoma (Hepa1c1c7)	CD Value*	0.15 µM	[8]
Nrf2 Target Gene Expression	Rat Embryonic Striatal (ST14A)	Effective Concentration	0.1 - 2 µM	[9]
Nrf2 Nuclear Translocation	Mouse Embryonic Fibroblasts (MEFs)	Effective Concentration	0.5 µM	[8]

*CD value is the concentration required to double the specific activity of NQO1.

Table 2: Comparative Nrf2 Activation of MIND4 Compounds and Other Activators

Compound	NQO1 Induction (CD Value in µM)	Reference
MIND4-17	0.15	[8]
MIND4	>10	[8]
Sulforaphane (SFP)	0.18	[8]
Dimethyl Fumarate (DMF)	9	[8]

Signaling Pathways and Experimental Workflows

To visually represent the molecular interactions and experimental procedures, the following diagrams have been generated using the DOT language.

Nrf2 Signaling Pathway and MIND4-17's Point of Intervention

Caption: Nrf2 signaling pathway and the mechanism of MIND4-17 action.

Experimental Workflow for Assessing Nrf2 Activation by MIND4-17

Caption: Workflow for evaluating MIND4-17-induced Nrf2 activation.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature to assess the Nrf2-activating properties of MIND4-17.

Cell Culture and Treatment

• Cell Lines: Mouse Embryonic Fibroblasts (MEFs; wild-type, Nrf2-null, Keap1-null), rat embryonic striatal cells (ST14A), human osteoblastic cells (OB-6), and primary murine retinal ganglion cells (RGCs) have been utilized.[6][7][8][11]

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, and maintained in a humidified incubator at 37°C with 5% CO₂.

• MIND4-17 Treatment: MIND4-17 is dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution. For experiments, the stock solution is diluted in culture medium to final concentrations typically ranging from 0.1 µM to 10 µM. Control cells are treated with an equivalent volume of DMSO. Treatment durations vary from 30 minutes to 24 hours depending on the assay.[8][9]

Co-Immunoprecipitation (Co-IP) for Keap1-Nrf2 Interaction

This assay is used to determine if MIND4-17 disrupts the interaction between Keap1 and Nrf2.

• Cell Lysis: After treatment with MIND4-17, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) containing protease and phosphatase inhibitors.

• Immunoprecipitation: Cell lysates are pre-cleared with protein A/G agarose (B213101) beads. A primary antibody against Keap1 or Nrf2 is then added to the lysate and incubated overnight at 4°C with gentle rotation.

• Immune Complex Capture: Protein A/G agarose beads are added to the lysate and incubated for 2-4 hours at 4°C to capture the antibody-protein complexes.

• Washing: The beads are washed several times with lysis buffer to remove non-specific binding proteins.

• Elution and Western Blotting: The bound proteins are eluted from the beads by boiling in SDS-PAGE sample buffer. The eluted proteins are then separated by SDS-PAGE and analyzed by Western blotting using antibodies against Nrf2 and Keap1. A decrease in the amount of co-precipitated Nrf2 with Keap1 (or vice versa) in MIND4-17-treated cells compared to control cells indicates disruption of the interaction.[11][12]

Western Blot for Nrf2 Stabilization and Nuclear Translocation

This method quantifies the levels of Nrf2 protein in total cell lysates and nuclear fractions.

• Protein Extraction:

  • Total Cell Lysate: Cells are lysed in RIPA buffer with protease and phosphatase inhibitors.

  • Nuclear and Cytoplasmic Fractionation: Cells are fractionated using a commercial kit (e.g., NE-PER Nuclear and Cytoplasmic Extraction Reagents) according to the manufacturer's instructions.

• Protein Quantification: Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated on an SDS-polyacrylamide gel and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody against Nrf2. Antibodies against β-actin or GAPDH are used as loading controls for total lysates, and Lamin B1 or TBP for nuclear fractions.

• Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. An increase in the Nrf2 band intensity in the total lysate and a stronger band in the nuclear fraction of MIND4-17-treated cells indicate stabilization and nuclear translocation.[8][11][13]

Quantitative Real-Time PCR (qRT-PCR) for Nrf2 Target Gene Expression

This technique measures the mRNA levels of Nrf2 target genes.

• RNA Extraction: Total RNA is extracted from treated and control cells using a commercial kit (e.g., RNeasy Mini Kit) according to the manufacturer's protocol.

• cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse transcription kit with oligo(dT) primers.

• qPCR: The qPCR reaction is performed using a SYBR Green-based master mix and primers specific for Nrf2 target genes (e.g., NQO1, HMOX1, GCLC, GCLM). A housekeeping gene (e.g., GAPDH or ACTB) is used for normalization.

• Data Analysis: The relative gene expression is calculated using the 2-ΔΔCt method. An increase in the relative mRNA levels of target genes in MIND4-17-treated cells compared to controls demonstrates Nrf2 pathway activation.[11][14]

Conclusion

MIND4-17 is a potent and selective activator of the Nrf2 signaling pathway. It functions by covalently modifying Keap1, thereby disrupting its interaction with Nrf2 and leading to the stabilization, nuclear translocation, and transcriptional activity of Nrf2. This results in the upregulation of a suite of cytoprotective genes. The quantitative data and detailed experimental protocols provided in this guide offer a valuable resource for researchers investigating the therapeutic potential of Nrf2 activation in various disease models. It is critical to distinguish MIND4-17 from its parent compound, MIND4, as MIND4-17's activity is specific to the Nrf2 pathway without the confounding SIRT2 inhibitory effects. This specificity makes MIND4-17 an excellent tool compound for elucidating the precise roles of Nrf2 in health and disease.

References

• 1. SIRT2- and NRF2-Targeting Thiazole-Containing Compound with Therapeutic Activity in Huntington's Disease Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 4. science.egasmoniz.com.pt [science.egasmoniz.com.pt]
• 5. oncotarget.com [oncotarget.com]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 7. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cell-Permeable Peptide Targeting the Nrf2–Keap1 Interaction: A Potential Novel Therapy for Global Cerebral Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Identification of novel NRF2-regulated genes by ChIP-Seq: influence on retinoid X receptor alpha - PMC [pmc.ncbi.nlm.nih.gov]

The MIND4-17 Signaling Pathway: A Comprehensive Technical Guide to Nrf2 Activation

For Researchers, Scientists, and Drug Development Professionals

Abstract

MIND4-17 is a potent small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. This technical guide provides an in-depth elucidation of the MIND4-17-mediated activation of the Nrf2 pathway, presenting quantitative data, detailed experimental protocols, and visual diagrams of the core signaling cascade and experimental workflows. MIND4-17 acts as a covalent modifier of the Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2. This interaction leads to the stabilization and nuclear translocation of Nrf2, culminating in the transcriptional activation of a suite of antioxidant and cytoprotective genes. Understanding the precise mechanism of MIND4-17 offers a valuable tool for researchers investigating oxidative stress-related pathologies and for professionals in drug development targeting the Nrf2 pathway.

Introduction to the MIND4-17 and the Nrf2 Signaling Pathway

The Nrf2 signaling pathway is a master regulator of cellular redox homeostasis. Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation. In response to oxidative or electrophilic stress, this inhibition is relieved, allowing Nrf2 to translocate to the nucleus, bind to the Antioxidant Response Element (ARE), and drive the expression of numerous protective genes.

MIND4-17 has emerged as a significant tool compound for the activation of this pathway. It is a derivative of the MIND4 compound, which was initially identified as a dual-action agent, functioning as both an inhibitor of Sirtuin 2 (SIRT2) deacetylase and an activator of the Nrf2 pathway. MIND4-17, however, demonstrates enhanced potency as an Nrf2 activator.

Mechanism of Action of MIND4-17

The primary mechanism by which MIND4-17 activates the Nrf2 pathway is through the covalent modification of a specific cysteine residue, C151, on the Keap1 protein.[1] This modification disrupts the ability of Keap1 to target Nrf2 for degradation. The key steps are as follows:

• Covalent Modification of Keap1: MIND4-17 directly interacts with Keap1 and forms a covalent bond with the thiol group of cysteine 151.[1]

• Inhibition of Nrf2 Ubiquitination: The modification of Keap1 at C151 induces a conformational change that inhibits the E3 ubiquitin ligase complex (Cul3-Rbx1) from ubiquitinating Nrf2.

• Nrf2 Stabilization and Accumulation: With its degradation blocked, Nrf2 protein levels stabilize and accumulate in the cytoplasm.

• Nuclear Translocation: The accumulated Nrf2 translocates into the nucleus.

• ARE-Mediated Gene Transcription: In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the ARE sequences in the promoter regions of its target genes, initiating their transcription.

This cascade of events leads to an increased cellular capacity to combat oxidative stress.

Quantitative Data on MIND4-17 Activity

The potency and efficacy of MIND4-17 in activating the Nrf2 pathway have been quantified through various in vitro assays. The following tables summarize the key quantitative data available.

Compound	Assay	Cell Line	Parameter	Value	Reference
MIND4-17	NQO1 Induction Bioassay	Murine Hepa1c1c7	CD Value	0.15 µM	[1]
MIND4	SIRT2 Inhibition	-	IC50	3.5 µM
MIND4-19	SIRT2 Inhibition	-	IC50	7.0 µM

• CD Value: The concentration that doubles the specific activity of NQO1 (NAD(P)H quinone oxidoreductase 1), a canonical Nrf2 target gene.

• IC50: The half-maximal inhibitory concentration.

Studies have also demonstrated a concentration-dependent stabilization of Nrf2 protein and a time-dependent nuclear accumulation of Nrf2 in response to MIND4-17 treatment.[1] Furthermore, treatment of osteoblasts with 3 µM MIND4-17 has been shown to induce the dissociation of the Keap1-Nrf2 complex and significantly increase the mRNA levels of Nrf2 target genes, including heme oxygenase 1 (HO-1), NQO1, and the catalytic and modifier subunits of glutamate-cysteine ligase (GCLC and GCLM).

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the MIND4-17 signaling pathway.

Co-Immunoprecipitation to Assess Keap1-Nrf2 Interaction

This protocol is designed to determine if MIND4-17 disrupts the interaction between Keap1 and Nrf2.

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein A/G magnetic beads

• Anti-Keap1 antibody

• Anti-Nrf2 antibody

• IgG control antibody

• SDS-PAGE gels and Western blotting apparatus

• MIND4-17

Procedure:

• Cell Treatment: Culture cells (e.g., human osteoblasts or retinal ganglion cells) to 80-90% confluency. Treat cells with the desired concentration of MIND4-17 or vehicle control (DMSO) for the specified time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer. Scrape the cells and collect the lysate.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris. Collect the supernatant.

• Pre-clearing: Add protein A/G magnetic beads to the supernatant and incubate for 1 hour at 4°C with gentle rotation to reduce non-specific binding.

• Immunoprecipitation: Remove the beads and add the anti-Keap1 antibody or an IgG control to the pre-cleared lysate. Incubate overnight at 4°C with gentle rotation.

• Immune Complex Capture: Add fresh protein A/G magnetic beads and incubate for 2-4 hours at 4°C with gentle rotation.

• Washing: Pellet the beads and wash them 3-5 times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins by resuspending the beads in SDS-PAGE sample buffer and boiling for 5-10 minutes.

• Western Blotting: Analyze the eluted proteins by Western blotting using an anti-Nrf2 antibody to detect the co-immunoprecipitated Nrf2.

Nrf2 Nuclear Translocation Assay

This protocol details the assessment of Nrf2 accumulation in the nucleus following MIND4-17 treatment using Western blotting of nuclear and cytoplasmic fractions.

Materials:

• Nuclear and cytoplasmic extraction buffers

• Anti-Nrf2 antibody

• Anti-Lamin B1 antibody (nuclear marker)

• Anti-GAPDH or α-tubulin antibody (cytoplasmic marker)

• SDS-PAGE gels and Western blotting apparatus

• MIND4-17

Procedure:

• Cell Treatment: Treat cells with MIND4-17 or vehicle control for various time points.

• Cell Fractionation: Harvest the cells and perform nuclear and cytoplasmic fractionation using a commercial kit or a standard protocol.

• Protein Quantification: Determine the protein concentration of both the nuclear and cytoplasmic fractions using a protein assay (e.g., BCA assay).

• Western Blotting: Separate equal amounts of protein from each fraction by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against Nrf2, Lamin B1, and GAPDH, followed by incubation with appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. An increase in the Nrf2 signal in the nuclear fraction (normalized to Lamin B1) and a corresponding decrease in the cytoplasmic fraction (normalized to GAPDH) indicate nuclear translocation.

Quantitative Real-Time PCR (qRT-PCR) for Nrf2 Target Gene Expression

This protocol is for quantifying the mRNA levels of Nrf2 target genes.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• SYBR Green or TaqMan-based qPCR master mix

• Primers for Nrf2 target genes (e.g., HMOX1, NQO1, GCLC, GCLM) and a housekeeping gene (e.g., GAPDH, ACTB)

• qRT-PCR instrument

• MIND4-17

Procedure:

• Cell Treatment: Treat cells with different concentrations of MIND4-17 or vehicle control.

• RNA Extraction: Isolate total RNA from the treated cells using a commercial RNA extraction kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA using a cDNA synthesis kit.

• qPCR Reaction: Set up the qPCR reaction with the cDNA template, primers for the target and housekeeping genes, and the qPCR master mix.

• Data Analysis: Analyze the qPCR data using the comparative Ct (ΔΔCt) method to determine the fold change in gene expression relative to the vehicle-treated control, normalized to the housekeeping gene.

Visualizing the MIND4-17 Signaling Pathway and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate the core signaling pathway and a typical experimental workflow.

Caption: MIND4-17 signaling pathway leading to Nrf2 activation.

Caption: Experimental workflow for elucidating MIND4-17's effects.

Conclusion

MIND4-17 is a valuable pharmacological tool for the potent and specific activation of the Nrf2 signaling pathway. Its mechanism of action, centered on the covalent modification of Keap1 at cysteine 151, provides a clear model for understanding the regulation of this critical cytoprotective pathway. The quantitative data and detailed experimental protocols presented in this guide offer a solid foundation for researchers and drug development professionals to investigate the therapeutic potential of Nrf2 activation in various disease models characterized by oxidative stress. Further research into the in vivo pharmacokinetics and pharmacodynamics of MIND4-17 will be crucial in translating its promising preclinical activity into therapeutic applications.

References

• 1. researchgate.net [researchgate.net]

MIND4-17: A Novel Neuroprotective Agent in Neurodegenerative Disease Models

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: MIND4-17 is a novel small molecule that has shown significant promise as a neuroprotective agent in preclinical models of neurodegenerative diseases, particularly Huntington's disease. It is a derivative of the compound MIND4, which was identified as a potent inhibitor of the enzyme Sirtuin 2 (SIRT2). However, subsequent research revealed that MIND4 and its analogue, MIND4-17, also activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a critical cellular defense mechanism against oxidative stress.[1][2] Notably, MIND4-17 stimulates Nrf2 activity without inhibiting SIRT2, making it a valuable tool to specifically investigate the therapeutic potential of Nrf2 activation in neurodegeneration.[1]

This technical guide provides a comprehensive overview of the role of MIND4-17 in neurodegenerative disease models, detailing its mechanism of action, summarizing key preclinical data, and outlining relevant experimental protocols.

Mechanism of Action: Selective Nrf2 Pathway Activation

MIND4-17 exerts its neuroprotective effects through the activation of the Nrf2 signaling pathway. Under normal conditions, Nrf2 is kept inactive in the cytoplasm through its association with Kelch-like ECH-associated protein 1 (KEAP1), which facilitates its degradation. In the presence of oxidative stress or electrophilic compounds like MIND4-17, this interaction is disrupted.

MIND4-17 is believed to act by modifying a critical stress-sensor cysteine residue (C151) on KEAP1.[3] This modification leads to a conformational change in the KEAP1-Nrf2 complex, preventing the degradation of Nrf2.[4] The stabilized Nrf2 then translocates to the nucleus, where it binds to Antioxidant Response Elements (AREs) in the promoter regions of a wide array of cytoprotective genes. The products of these genes include antioxidant enzymes and proteins involved in detoxification and anti-inflammatory responses.

Figure 1: Mechanism of MIND4-17 in activating the Nrf2 pathway.

Preclinical Data in Neurodegenerative Disease Models

The neuroprotective effects of MIND4-17 have been primarily investigated in models of Huntington's disease (HD), a fatal neurodegenerative disorder characterized by motor, cognitive, and psychiatric dysfunction.

Cellular Models:

In cellular models of HD, MIND4-17 has been shown to protect against neurodegeneration.[1] Studies using primary microglia from wild-type and YAC128 mice (a model of HD) demonstrated that MIND4-17 can induce anti-inflammatory responses.[4] Furthermore, in neural stem cells derived from HD patients, MIND4-17 was able to restore a muted Nrf2 activation response.[3]

Animal Models:

In a Drosophila model of HD, treatment with MIND4, the parent compound of MIND4-17, showed protective effects against neurodegeneration.[1] While specific in vivo data for MIND4-17 is less detailed in the provided search results, its ability to activate the Nrf2 pathway, a mechanism known to be neuroprotective, suggests its potential for in vivo efficacy. The parent compound, MIND4, which has both SIRT2 inhibitory and Nrf2 activating properties, was found to be more protective than MIND4-17, suggesting that targeting both pathways may offer synergistic benefits.[1]

Quantitative Data Summary:

The following table summarizes the concentration-dependent effects of MIND4-17 on the expression of Nrf2-responsive genes and inflammatory factors in BV2 microglial cells.

Target Gene	Treatment Condition	Concentration of MIND4-17	Fold Change in mRNA Expression
GCLM	Resting	3 µM	~2.5
LPS-activated	3 µM	~3.0
NQO1	Resting	3 µM	~4.0
LPS-activated	3 µM	~5.0
Il-6	LPS-activated	3 µM	Decrease
IL-1β	LPS-activated	3 µM	Decrease
TNFα	LPS-activated	3 µM	Decrease
MCP-1	LPS-activated	3 µM	Decrease

Data adapted from figures in a study characterizing the effects of MIND4-17 in microglial cells.[4] The exact quantitative values were not provided in the text, so the table reflects the trends shown in the graphical data.

Experimental Protocols

1. Evaluation of Nrf2-Specific Transcriptional Responses in Microglia:

This protocol outlines the methodology to assess the effect of MIND4-17 on the expression of Nrf2 target genes and pro-inflammatory cytokines in a microglial cell line.

Figure 2: Experimental workflow for assessing MIND4-17 activity.

• Cell Culture: BV2 microglial cells are cultured in appropriate media and seeded in multi-well plates.

• Treatment: Cells are treated with varying concentrations of MIND4-17 or a vehicle control for a specified duration.

• Inflammatory Challenge: For evaluating anti-inflammatory effects, a subset of cells is treated with lipopolysaccharide (LPS) to induce an inflammatory response.

• RNA Extraction and qRT-PCR: Total RNA is extracted from the cells, and quantitative real-time polymerase chain reaction (qRT-PCR) is performed using gene-specific primers for Nrf2-responsive genes (e.g., GCLM, NQO1) and pro-inflammatory cytokines (e.g., Il-6, IL-1β, TNFα, MCP-1).

• Data Analysis: The relative expression of each target gene is calculated and normalized to a housekeeping gene.

2. Assessment of KEAP1:Nrf2 Complex Conformational Change:

This protocol describes a method to visualize the effect of MIND4-17 on the interaction between KEAP1 and Nrf2 in live cells.

• Cell Transfection: HEK293 cells are co-transfected with plasmids expressing fluorescently tagged Nrf2 (e.g., EGFP-Nrf2) and KEAP1 (e.g., KEAP1-mCherry).

• Live-Cell Imaging: Following treatment with MIND4-17 or a vehicle, the subcellular localization of the fluorescently tagged proteins is observed using fluorescence microscopy.

• Fluorescence Lifetime Imaging Microscopy (FLIM): FLIM can be used to measure the fluorescence lifetime of the EGFP-Nrf2 fusion protein. A change in the fluorescence lifetime upon co-expression with KEAP1-mCherry and treatment with MIND4-17 can indicate a conformational change in the complex.[4]

Conclusion

MIND4-17 represents a promising therapeutic candidate for neurodegenerative diseases by selectively targeting the Nrf2 pathway. Its ability to activate this key cytoprotective mechanism without the off-target effects of its parent compound, MIND4, makes it an invaluable research tool. The preclinical data, primarily from Huntington's disease models, highlights its potential to mitigate neuroinflammation and cellular stress. Further investigation into the efficacy of MIND4-17 in a broader range of neurodegenerative disease models, including Alzheimer's and Parkinson's disease, is warranted. Optimization of its pharmacokinetic properties will be crucial for its successful translation into a clinical therapeutic.

References

• 1. sciencedaily.com [sciencedaily.com]
• 2. news.harvard.edu [news.harvard.edu]
• 3. Microglia in neurodegenerative diseases: mechanism and potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. KEAP1-modifying small molecule reveals muted NRF2 signaling responses in neural stem cells from Huntington's disease patients - PMC [pmc.ncbi.nlm.nih.gov]

Structural Analysis of MIND4-17 and its Analogs: A Technical Guide to a Novel Class of Nrf2 Activators

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive structural and functional analysis of MIND4-17, a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, and its analogs. MIND4-17 has emerged as a promising therapeutic candidate for conditions associated with oxidative stress. This document details the chemical structures, mechanism of action, structure-activity relationships, and relevant experimental protocols for MIND4-17 and its related compounds. Quantitative data are presented in structured tables for comparative analysis, and key signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of this novel class of molecules.

Introduction

The Keap1-Nrf2 signaling pathway is a critical cellular defense mechanism against oxidative and electrophilic stress. Under basal conditions, the Kelch-like ECH-associated protein 1 (Keap1) targets Nrf2 for ubiquitination and subsequent proteasomal degradation. In response to cellular stress, this interaction is disrupted, leading to the stabilization and nuclear translocation of Nrf2, where it activates the transcription of a battery of antioxidant and cytoprotective genes.

MIND4-17 is a recently identified small molecule that potently activates the Nrf2 pathway. It has demonstrated protective effects in various cellular models of oxidative stress, including in osteoblasts and retinal ganglion cells.[1] The parent compound, MIND4, has been characterized as a dual-action agent, exhibiting both Nrf2 activation and inhibition of Sirtuin 2 (SIRT2). This guide focuses on the structural characteristics of MIND4-17 and its analogs that govern their biological activity.

Structural and Physicochemical Properties

MIND4-17 and its analogs are characterized by a core structure containing a 1,2,4-triazole (B32235) ring. The chemical structures, molecular formulas, molecular weights, and CAS numbers for MIND4-17, its parent compound MIND4, and the analog MIND4B are provided below.

Compound Name	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
MIND4-17	5-Nitro-2-{[5-(phenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}pyridine	C20H15N5O3S	405.43	345989-24-4
MIND4	5-Nitro-8-{[5-(phenoxymethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}quinoline	C24H17N5O3S	455.49	1639965-26-6
MIND4B	(Structure not explicitly detailed in provided search results)	(Not Available)	(Not Available)	(Not Available)

Mechanism of Action

MIND4-17 activates the Nrf2 signaling pathway through a direct, covalent modification of a specific cysteine residue on Keap1.

Covalent Modification of Keap1

MIND4-17 functions as a covalent modifier of Keap1, specifically targeting the highly reactive Cysteine 151 (Cys151) located in the BTB domain of Keap1. This covalent adduction disrupts the Keap1-Nrf2 complex, preventing the ubiquitination and degradation of Nrf2. The stabilized Nrf2 is then free to translocate to the nucleus and initiate the transcription of antioxidant response element (ARE)-dependent genes.

The signaling pathway is illustrated in the diagram below:

Caption: Mechanism of MIND4-17-mediated Nrf2 activation.

Structure-Activity Relationship (SAR)

The biological activity of MIND4-17 and its analogs is highly dependent on their chemical structure. The following table summarizes the available quantitative data on the Nrf2-activating potency of these compounds, as determined by the NQO1 inducer bioassay. The concentration that doubles the specific activity (CD value) of NQO1 is a measure of the inducer's potency.

Compound	CD Value (µM) for NQO1 Induction	Notes
MIND4-17	~0.1	Potent Nrf2 activator.
MIND4	>1	Less potent than MIND4-17.
MIND4B	>1	Less potent than MIND4-17.
MIND4-17-15	(Data not available in search results)	Structural analog.

Key structural features influencing activity include:

• The Thioether Linkage: Analogs of MIND4-17 where the sulfur atom in the thioether linkage is replaced with an oxygen or carbon atom are reportedly inactive. This highlights the critical role of the sulfur atom in the molecule's ability to covalently modify Keap1.

• The Nitro Group: The electron-withdrawing nitro group on the pyridine (B92270) ring is likely important for the electrophilicity of the molecule, facilitating the covalent reaction with the cysteine thiol of Keap1.

Experimental Protocols

NQO1 Inducer Bioassay

This assay is widely used to quantify the potency of Nrf2 activators.

Principle: This colorimetric assay measures the enzymatic activity of NAD(P)H:quinone oxidoreductase 1 (NQO1), a downstream target of Nrf2. The assay utilizes menadione (B1676200) as a substrate, which is reduced by NQO1. The resulting menadiol (B113456) then reduces a tetrazolium dye (MTT) to a purple formazan (B1609692) product, which can be quantified spectrophotometrically.

Methodology:

• Cell Culture: Murine hepatoma (Hepa1c1c7) cells are seeded in 96-well plates and allowed to adhere.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound (e.g., MIND4-17) for 48 hours.

• Cell Lysis: The cells are lysed to release the cellular contents, including the NQO1 enzyme.

• Enzymatic Reaction: The cell lysate is incubated with a reaction mixture containing menadione, an NADPH-regenerating system, and MTT.

• Data Acquisition: The absorbance of the purple formazan product is measured using a microplate reader at a wavelength between 490 and 640 nm.

• Data Analysis: The specific activity of NQO1 is calculated and plotted against the concentration of the test compound. The concentration that doubles the NQO1 activity (CD value) is determined.

The workflow for the NQO1 inducer bioassay is depicted below:

Caption: Experimental workflow for the NQO1 inducer bioassay.

SIRT2 Inhibition Assay

As the parent compound MIND4 exhibits SIRT2 inhibitory activity, a fluorometric assay can be used to quantify this.

Principle: This assay measures the deacetylation of a fluorogenic acetylated peptide substrate by SIRT2 in the presence of NAD+. The deacetylation allows a developer enzyme to cleave the substrate, releasing a fluorescent group. The fluorescence intensity is proportional to the SIRT2 activity.

Methodology:

• Reagent Preparation: Prepare solutions of recombinant SIRT2 enzyme, a fluorogenic acetylated peptide substrate, NAD+, and the test inhibitor (e.g., MIND4).

• Inhibitor Incubation: The SIRT2 enzyme is pre-incubated with various concentrations of the test inhibitor.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate and NAD+.

• Development: After a set incubation period, a developer solution is added to stop the reaction and generate the fluorescent signal.

• Data Acquisition: Fluorescence is measured using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: The percentage of SIRT2 inhibition is calculated for each inhibitor concentration, and the IC50 value is determined by plotting the percent inhibition against the log of the inhibitor concentration.

Synthesis of MIND4-17 and Analogs

While a specific, detailed synthesis protocol for MIND4-17 was not found in the public domain, a general synthetic strategy can be proposed based on the synthesis of similar 4,5-disubstituted-1,2,4-triazole-3-thiol derivatives. The synthesis would likely involve the following key steps:

• Formation of a Thiosemicarbazide (B42300): Reaction of a corresponding acyl hydrazide with an isothiocyanate.

• Cyclization to the Triazole-thiol Core: Base-catalyzed cyclization of the thiosemicarbazide to form the 1,2,4-triazole-3-thiol ring.

• Alkylation of the Thiol Group: Reaction of the triazole-thiol with an appropriate electrophile (e.g., 2-chloro-5-nitropyridine (B43025) for MIND4-17) to introduce the final substituent at the sulfur atom.

Conclusion

MIND4-17 represents a potent and specific covalent activator of the Nrf2 signaling pathway. Its mechanism of action, involving the modification of Cys151 on Keap1, provides a clear rationale for its biological activity. The structure-activity relationship data, though limited, underscores the importance of the thioether linkage and the electronic properties of the aromatic rings for its potency. The experimental protocols detailed in this guide provide a framework for the further investigation and characterization of MIND4-17 and its analogs as potential therapeutic agents for diseases with underlying oxidative stress pathology. Further research into the synthesis of a broader range of analogs and more extensive quantitative SAR studies will be crucial for the optimization of this promising chemical scaffold.

References

• 1. NAD(P)H:quinone acceptor oxidoreductase 1 (NQO1), a multifunctional antioxidant enzyme and exceptionally versatile cytoprotector - PMC [pmc.ncbi.nlm.nih.gov]

MIND4-17: A Technical Guide to Target Engagement and Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Target Engagement and Mechanism of Action

MIND4-17 engages its target, Keap1, through a covalent interaction. Specifically, it modifies the cysteine residue at position 151 (C151) of Keap1.[1][2] This modification disrupts the ability of Keap1 to bind to Nrf2 and facilitate its ubiquitination and subsequent proteasomal degradation. The disruption of the Keap1-Nrf2 protein-protein interaction is the key event in MIND4-17's mechanism of action.[1][2][3]

This leads to the stabilization and nuclear translocation of Nrf2.[1][2][3] In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This binding initiates the transcription of a battery of cytoprotective genes, including heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase catalytic and modifier subunits (GCLC and GCLM).[3][4] The upregulation of these genes enhances the cell's capacity to combat oxidative stress.

Signaling Pathway

The Keap1-Nrf2 signaling pathway, activated by MIND4-17, is a central regulator of cellular redox homeostasis.

MIND4-17 induced Nrf2 signaling pathway.

Binding Affinity

As a covalent inhibitor, the binding of MIND4-17 to Keap1 is a two-step process: an initial non-covalent binding followed by an irreversible covalent bond formation. The overall potency of a covalent inhibitor is often described by the inactivation rate constant (k_inact) and the initial binding affinity (K_i).

While specific quantitative data such as K_d, K_i, or IC50 values for the MIND4-17-Keap1 interaction are not publicly available, the effective concentrations for observing Nrf2 activation in cellular assays are in the low micromolar range (0.1-10 µM).[1]

Parameter	Description	Reported Value for MIND4-17
Kd	Dissociation Constant	Not available
Ki	Inhibition Constant	Not available
IC50	Half-maximal Inhibitory Concentration	Not available
Effective Concentration	Concentration for cellular Nrf2 activation	0.1 - 10 µM[1]

Experimental Protocols

Detailed, step-by-step protocols for the following assays as they were specifically applied to MIND4-17 are not fully described in the available literature. However, this section provides generalized methodologies for the key experiments used to characterize the target engagement and cellular activity of MIND4-17.

Co-Immunoprecipitation (Co-IP) to Demonstrate Keap1-Nrf2 Disruption

This assay is used to show that MIND4-17 disrupts the interaction between Keap1 and Nrf2.

Principle: An antibody against a target protein (e.g., Nrf2) is used to pull down the protein from a cell lysate. Interacting proteins (e.g., Keap1) are also pulled down and can be detected by Western blotting.

Generalized Protocol:

• Cell Lysis: Culture cells (e.g., OB-6 osteoblastic cells) and treat with MIND4-17 or vehicle control. Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Immunoprecipitation: Incubate the cell lysates with an anti-Nrf2 antibody overnight at 4°C. Add protein A/G-agarose beads to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution and Western Blotting: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer. Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with antibodies against Keap1 and Nrf2.

Co-Immunoprecipitation Workflow.

Western Blot for Nrf2 Stabilization and Nuclear Translocation

This assay demonstrates that MIND4-17 treatment leads to an increase in Nrf2 protein levels and its accumulation in the nucleus.

Generalized Protocol:

• Cell Treatment and Fractionation: Treat cells with MIND4-17 for various time points. For nuclear translocation, separate the cytoplasmic and nuclear fractions using a nuclear/cytoplasmic extraction kit.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with antibodies against Nrf2, a cytoplasmic marker (e.g., GAPDH), and a nuclear marker (e.g., Lamin B).

Quantitative Real-Time PCR (qRT-PCR) for Nrf2 Target Gene Expression

This method quantifies the increase in the mRNA levels of Nrf2 target genes following MIND4-17 treatment.

Generalized Protocol:

• RNA Extraction and cDNA Synthesis: Treat cells with MIND4-17. Extract total RNA and reverse-transcribe it into cDNA.

• qRT-PCR: Perform qRT-PCR using primers specific for Nrf2 target genes (e.g., HMOX1, NQO1) and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to confirm direct binding of a compound to its target protein in a cellular environment.

Principle: The binding of a ligand to a protein can alter its thermal stability. By heating cell lysates or intact cells to various temperatures, the amount of soluble protein remaining can be quantified. A shift in the melting curve of the target protein in the presence of the compound indicates target engagement.

Generalized Protocol for Covalent Inhibitors:

• Cell Treatment: Treat intact cells with MIND4-17 or vehicle control for a sufficient time to allow for covalent bond formation.

• Heating: Aliquot the cell suspension and heat at a range of temperatures for a fixed time (e.g., 3 minutes).

• Lysis and Centrifugation: Lyse the cells and centrifuge to pellet aggregated proteins.

• Detection: Analyze the supernatant by Western blotting or other protein detection methods to quantify the amount of soluble Keap1. A shift in the melting temperature of Keap1 in the MIND4-17-treated samples compared to the control indicates target engagement.

Cellular Thermal Shift Assay Workflow.

Förster Resonance Energy Transfer (FRET) with Fluorescence Lifetime Imaging Microscopy (FLIM)

This advanced imaging technique can be used to monitor the conformational changes in the Keap1-Nrf2 complex in live cells upon MIND4-17 treatment.

Principle: FRET is a distance-dependent energy transfer between two fluorophores (a donor and an acceptor). When Keap1 and Nrf2 are in close proximity, FRET occurs. FLIM measures the fluorescence lifetime of the donor fluorophore, which is reduced in the presence of FRET. MIND4-17 has been shown to arrest the Keap1-Nrf2 complex in a "closed" conformation, which can be detected by changes in FRET efficiency.[5]

Generalized Protocol:

• Cell Transfection: Co-transfect cells with constructs expressing fluorescently tagged Nrf2 (e.g., EGFP-Nrf2, the FRET donor) and Keap1 (e.g., mCherry-Keap1, the FRET acceptor).

• Cell Treatment and Imaging: Treat the cells with MIND4-17. Acquire fluorescence lifetime images of the donor fluorophore using a FLIM system.

• Data Analysis: Analyze the fluorescence lifetime data to determine the FRET efficiency. A change in FRET efficiency upon MIND4-17 treatment indicates a conformational change in the Keap1-Nrf2 complex.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Foundational Guide to the cGAS-STING Pathway in Cellular Defense

Introduction

The cGAS-STING (cyclic GMP-AMP synthase, Stimulator of Interferon Genes) pathway is a critical component of the innate immune system, responsible for detecting the presence of cytosolic DNA, a hallmark of viral infection or cellular damage. Upon binding to double-stranded DNA (dsDNA) in the cytoplasm, cGAS synthesizes the second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP). This molecule then binds to and activates STING, an adaptor protein located on the endoplasmic reticulum. Activation of STING initiates a signaling cascade that leads to the production of type I interferons (IFNs) and other pro-inflammatory cytokines, which in turn establish an antiviral state and modulate the adaptive immune response. This guide details the core mechanisms, quantitative data, and key experimental protocols used in foundational research of this pathway.

Core Signaling Pathway

The activation of the cGAS-STING pathway follows a well-defined sequence of events, from cytosolic DNA sensing to the transcriptional activation of immune genes. The process begins with cGAS recognizing dsDNA, leading to the production of 2'3'-cGAMP. This second messenger activates STING, triggering its translocation and the recruitment and activation of TBK1 (TANK-binding kinase 1). TBK1 then phosphorylates both STING and the transcription factor IRF3 (interferon regulatory factor 3). Phosphorylated IRF3 dimerizes, translocates to the nucleus, and drives the expression of type I interferons and other inflammatory genes.

Unlocking the Therapeutic Promise of MIND4-17: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

MIND4-17 has emerged as a potent and selective activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. This document provides a comprehensive technical overview of MIND4-17, including its mechanism of action, quantitative biological activities, and detailed experimental protocols for its evaluation. Preclinical data strongly suggest the therapeutic potential of MIND4-17 in oxidative stress-related pathologies, particularly in neuroprotective contexts. This guide is intended to serve as a foundational resource for researchers and drug development professionals interested in advancing the study of this promising small molecule.

Introduction

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to detoxify these reactive intermediates, is a key pathological feature in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The Keap1-Nrf2 signaling pathway is a primary regulator of cellular redox homeostasis. Under basal conditions, the Kelch-like ECH-associated protein 1 (Keap1) targets Nrf2 for ubiquitination and subsequent proteasomal degradation. In response to oxidative or electrophilic stress, Keap1 is conformationally altered, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of a host of cytoprotective genes.

MIND4-17 is a small molecule that has been identified as a potent activator of the Nrf2 pathway.[1] Unlike its parent compound, MIND4, which exhibits dual activity as a SIRT2 inhibitor and Nrf2 activator, MIND4-17 is a more selective and potent Nrf2 activator with no detectable SIRT2 inhibition.[1] This specificity makes MIND4-17 an excellent tool for investigating the therapeutic potential of targeted Nrf2 activation.

Mechanism of Action

MIND4-17 activates the Nrf2 pathway through a direct and specific interaction with Keap1. It has been demonstrated that MIND4-17 covalently modifies a critical stress-sensing cysteine residue, C151, located in the BTB domain of Keap1.[1][2] This modification disrupts the Keap1-Nrf2 complex, preventing the ubiquitination and degradation of Nrf2.[2][3] The stabilized Nrf2 is then free to accumulate in the nucleus, where it drives the transcription of its target genes.[3][4]

Quantitative Data Summary

The biological activity of MIND4-17 has been characterized in several in vitro models. The following tables summarize the key quantitative data available.

Parameter	Value	Assay	Cell Line	Reference
NQO1 Induction (CD value)	0.15 µM	Quantitative NQO1 Inducer Bioassay	Murine Hepa1c1c7	[1]
Nrf2 Target Gene Induction	Concentration-dependent increase	Western Blot & qRT-PCR	OB-6 human osteoblastic cells, Primary murine retinal ganglion cells	[3][4]
Cytoprotection	Significant protection against H₂O₂ and high glucose-induced cytotoxicity	Cell Viability Assays	OB-6 human osteoblastic cells, Primary murine retinal ganglion cells	[3][4]
ROS Reduction	Significant attenuation of intracellular ROS	ROS Detection Assays	OB-6 human osteoblastic cells, Primary murine retinal ganglion cells	[4][5]
SIRT2 Inhibition	No detectable activity	Biochemical SIRT2 Deacetylation Assay	N/A	[1]

Table 1: In Vitro Activity of MIND4-17

CD value: Concentration that doubles the specific activity of NQO1.

Preclinical In Vivo Data

An in vivo study has demonstrated the therapeutic potential of MIND4-17 in a mouse model of light-induced retinal damage. Intravitreal injection of MIND4-17 was shown to activate Nrf2 signaling in the retina and attenuate retinal dysfunction.[4] Further in vivo studies are required to fully characterize the pharmacokinetic and biodistribution profile of MIND4-17 and to explore its efficacy in other models of oxidative stress-related diseases, such as neurodegenerative disorders.

Experimental Protocols

This section provides detailed methodologies for key experiments to characterize the activity of MIND4-17.

Nrf2 Pathway Activation: ARE-Luciferase Reporter Assay

This cell-based assay quantifies the activation of the Nrf2 pathway by measuring the expression of a luciferase reporter gene under the control of an ARE promoter.

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or HepG2) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Seed cells into a 96-well plate at a density that will result in 70-80% confluency on the day of transfection.

  • Co-transfect cells with an ARE-luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization) using a suitable transfection reagent according to the manufacturer's instructions.

• Compound Treatment:

  • 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of MIND4-17 or vehicle control (e.g., DMSO).

  • Incubate the cells for an additional 16-24 hours.

• Luciferase Assay:

  • Lyse the cells using a passive lysis buffer.

  • Measure firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Plot the normalized luciferase activity against the logarithm of the MIND4-17 concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

ARE-Luciferase Reporter Assay Workflow

Assessment of Nrf2 and Keap1 Protein Levels: Western Blotting

This protocol details the detection of Nrf2 stabilization and Keap1 levels following treatment with MIND4-17.

Methodology:

• Cell Culture and Treatment:

  • Seed cells (e.g., OB-6 or primary retinal ganglion cells) in 6-well plates and grow to 80-90% confluency.

  • Treat cells with the desired concentrations of MIND4-17 or vehicle for the specified time points.

• Protein Extraction:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

  • For nuclear and cytoplasmic fractionation, use a commercial kit according to the manufacturer's protocol.

  • Determine protein concentration using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Denature protein lysates by boiling in Laemmli sample buffer.

  • Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, Keap1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the protein of interest to the loading control.

Western Blotting Experimental Workflow

Measurement of Intracellular Reactive Oxygen Species (ROS)

This assay utilizes a cell-permeable fluorescent probe, 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA), to measure intracellular ROS levels.

Methodology:

• Cell Culture and Treatment:

  • Seed cells in a black, clear-bottom 96-well plate.

  • Pre-treat cells with various concentrations of MIND4-17 for a specified time.

  • Induce oxidative stress by adding an agent such as hydrogen peroxide (H₂O₂) or high glucose.

• Probe Loading:

  • Remove the treatment medium and wash the cells with warm PBS.

  • Load the cells with 10 µM H2DCFDA in serum-free medium for 30-60 minutes at 37°C in the dark.

• Fluorescence Measurement:

  • Wash the cells with PBS to remove excess probe.

  • Add PBS or phenol (B47542) red-free medium to the wells.

  • Measure the fluorescence intensity using a fluorescence plate reader with excitation at ~485 nm and emission at ~530 nm.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Normalize the fluorescence intensity to cell viability if necessary (e.g., using a parallel MTT or crystal violet assay).

  • Compare the fluorescence levels in MIND4-17-treated cells to vehicle-treated controls.

Intracellular ROS Measurement Workflow

Signaling Pathway

The core signaling pathway modulated by MIND4-17 is the Keap1-Nrf2 pathway. The following diagram illustrates the mechanism of action of MIND4-17.

MIND4-17 Mechanism of Action in the Keap1-Nrf2 Pathway

Conclusion and Future Directions

MIND4-17 is a valuable research tool for elucidating the therapeutic potential of Nrf2 activation. Its high potency and selectivity make it a superior candidate for preclinical studies compared to less specific Nrf2 activators. The existing data strongly support its cytoprotective effects in models of oxidative stress.

Future research should focus on:

• Comprehensive In Vivo Studies: Elucidating the pharmacokinetic and biodistribution profile of MIND4-17 is crucial for its development as a therapeutic agent. Efficacy studies in a broader range of animal models for neurodegenerative diseases (e.g., Huntington's, Alzheimer's, and Parkinson's disease) and other oxidative stress-related conditions are warranted.

• Lead Optimization: While potent, the properties of MIND4-17 could potentially be further optimized for improved drug-like characteristics, such as oral bioavailability and brain penetrance.

• Clinical Translation: To date, there is no publicly available information on clinical trials for MIND4-17. Further preclinical safety and toxicology studies will be necessary before it can be considered for human trials.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for MIND4-17 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

MIND4-17 is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. It functions by disrupting the interaction between Nrf2 and its cytosolic repressor, Kelch-like ECH-associated protein 1 (Keap1). This disruption leads to the stabilization and nuclear translocation of Nrf2, where it binds to the antioxidant response element (ARE) in the promoter regions of its target genes, initiating their transcription. These target genes encode for a variety of antioxidant and cytoprotective proteins, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1). This document provides detailed experimental protocols for utilizing MIND4-17 in cell culture models of oxidative stress, specifically in osteoblasts and retinal ganglion cells.

Quantitative Data Summary

The following tables summarize the quantitative effects of MIND4-17 treatment in cellular models of oxidative stress.

Table 1: Effect of MIND4-17 on Cell Viability in Osteoblasts Subjected to Oxidative Stress

Treatment Group	Cell Viability (%)	Reference
Control	100 ± 5	[1]
Hydrogen Peroxide (H₂O₂)	45 ± 4	[1]
MIND4-17 (3 µM) + H₂O₂	85 ± 6	[1]

Table 2: Effect of MIND4-17 on Reactive Oxygen Species (ROS) Production in Retinal Ganglion Cells

Treatment Group	Relative ROS Levels (%)	Reference
Control	100 ± 8	[2]
UV Radiation (UVR)	250 ± 20	[2]
MIND4-17 (5 µM) + UVR	120 ± 15	[2]

Table 3: Effect of MIND4-17 on Nrf2 Nuclear Translocation and Target Gene Expression in Osteoblasts

Parameter	Fold Change (MIND4-17 vs. Control)	Reference
Nuclear Nrf2 Protein	4.5 ± 0.5	[3]
HO-1 mRNA Expression	6.2 ± 0.7	[3]
NQO1 mRNA Expression	5.8 ± 0.6	[3]

Signaling Pathways and Experimental Workflows

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for MIND4-17 in Nrf2 Activation Assays

Introduction

MIND4-17 is a potent and specific small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] It functions as a selective Keap1 inhibitor, providing a powerful tool for investigating the cellular stress response, antioxidant defense mechanisms, and the therapeutic potential of Nrf2 activation in various disease models.[2][3] These application notes provide detailed protocols for utilizing MIND4-17 to study Nrf2 activation in a research setting.

MIND4-17's mechanism of action involves the covalent modification of a specific cysteine residue (C151) on the Kelch-like ECH-associated protein 1 (Keap1).[4][5] Keap1 is the primary negative regulator of Nrf2, targeting it for ubiquitination and subsequent proteasomal degradation under basal conditions.[6][7] By modifying Keap1, MIND4-17 disrupts the Keap1-Nrf2 interaction, leading to the stabilization and accumulation of Nrf2 in the cytoplasm.[2][4] This stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating the transcription of a wide array of cytoprotective and antioxidant enzymes.[8]

Mechanism of Action: MIND4-17 and the Nrf2 Pathway

The Keap1-Nrf2 pathway is a critical sensor for oxidative and electrophilic stress. MIND4-17 acts as a stress-mimicking agent, directly targeting Keap1 to initiate a protective antioxidant response.

Caption: MIND4-17 covalently modifies Keap1, leading to Nrf2 stabilization and translocation.

Data Presentation

MIND4-17 has been characterized across various cellular models to determine its potency and efficacy in activating the Nrf2 pathway.

Parameter	Value / Range	Cell Model(s)	Assay Type	Reference
Potency (CD Value)	0.15 µM	Murine Hepa1c1c7	NQO1 Induction Bioassay	[9]
Effective Concentration	0.1 - 10 µM	Primary Osteoblasts, OB-6, Microglia	Cell Viability, ROS Reduction	[1][2]
Concentration for Nrf2 Stabilization	0.5 µM	Wild-Type MEFs	Western Blot	[9]
Concentration for Gene Expression	0.1 - 2 µM	ST14A cells	qRT-PCR / Western Blot	[1]
Concentration for Co-IP	3 µM	OB-6 Osteoblastic Cells	Co-Immunoprecipitation	[10]
In Vivo Application	2 mg/kg	Mice	Intravitreal Injection	[1]

Experimental Workflow

A typical workflow to characterize the effect of MIND4-17 on Nrf2 activation involves a series of assays to confirm the mechanism at different biological levels, from protein-protein interaction to gene expression and cellular phenotype.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 4. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. KEAP1-modifying small molecule reveals muted NRF2 signaling responses in neural stem cells from Huntington's disease patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell-based Assays to Identify Modulators of Nrf2/ARE Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Age-Dependent Changes in Nrf2/Keap1 and Target Antioxidant Protein Expression Correlate to Lipoxidative Adducts, and Are Modulated by Dietary N-3 LCPUFA in the Hippocampus of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure of the Keap1:Nrf2 interface provides mechanistic insight into Nrf2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for SIRT2 Inhibition Assay: Featuring MIND4/MIND4-17

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sirtuin 2 (SIRT2), a member of the NAD+-dependent protein deacetylase family, has emerged as a significant therapeutic target for a range of diseases, particularly neurodegenerative disorders like Huntington's disease.[1][2] This document provides detailed application notes and protocols for assessing the inhibition of SIRT2, with a special focus on the compound series "MIND4".

An important clarification regarding this series is the distinct mechanisms of its two prominent analogs: MIND4 and MIND4-17. While both have shown neuroprotective properties, their primary modes of action differ significantly. MIND4 is a potent and selective inhibitor of SIRT2.[3][4][5] Conversely, extensive biochemical assays have demonstrated that MIND4-17 does not inhibit SIRT2 . Instead, MIND4-17 functions as a potent activator of the NRF2 (Nuclear factor erythroid 2-related factor 2) antioxidant pathway.[3][6] This dual-pathway targeting approach within the same chemical scaffold presents a promising strategy for combating complex diseases.

These notes will provide a protocol for a SIRT2 inhibition assay, using MIND4 as the reference compound, and will detail the distinct signaling pathways of both MIND4 and MIND4-17.

Data Presentation: Quantitative Analysis of MIND4

The inhibitory activity of MIND4 against sirtuins has been characterized, highlighting its selectivity for SIRT2.

Compound	Target	IC50 (µM)	Selectivity Profile	Reference
MIND4	SIRT2	3.5	Selective over SIRT1 and SIRT3	[3][5]
MIND4	SIRT1	> 50	> 14-fold selective for SIRT2	[3]
MIND4	SIRT3	> 50	> 14-fold selective for SIRT2	[3]
MIND4-17	SIRT2	No detectable inhibition	N/A	[3]

Signaling Pathways

SIRT2 Signaling Pathway and Inhibition by MIND4

SIRT2 is a cytoplasmic enzyme that deacetylates various protein substrates, including α-tubulin, thereby playing a role in cytoskeletal regulation and cell cycle control.[2] In the context of Huntington's disease, SIRT2 inhibition has been shown to be neuroprotective by reducing the biosynthesis of sterols.[1][7] MIND4 exerts its therapeutic effect by directly inhibiting the deacetylase activity of SIRT2.

References

• 1. SIRT2 inhibition achieves neuroprotection by decreasing sterol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SIRT1 and SIRT2: emerging targets in neurodegeneration | EMBO Molecular Medicine [link.springer.com]
• 3. news.harvard.edu [news.harvard.edu]
• 4. Sirtuin activators and inhibitors: Promises, achievements, and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. sciencedaily.com [sciencedaily.com]
• 7. Frontiers | SIRT1 and SIRT2 Activity Control in Neurodegenerative Diseases [frontiersin.org]

Application Notes and Protocols: MIND4-17 for the Treatment of Oxidative Stress In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is a key pathogenic factor in a multitude of diseases. MIND4-17 is a novel small molecule activator of the NF-E2-related factor 2 (Nrf2) signaling pathway.[1][2][3] Nrf2 is a master regulator of the antioxidant response, and its activation leads to the transcription of a battery of cytoprotective genes.[1][2] MIND4-17 uniquely functions by inducing the disassociation of Nrf2 from its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), leading to Nrf2 stabilization, nuclear translocation, and subsequent activation of antioxidant response element (ARE)-dependent gene expression.[1][2] These application notes provide a comprehensive overview of the in vitro efficacy of MIND4-17 in mitigating oxidative stress, with a focus on osteoblastic and retinal ganglion cell models.

Data Presentation

The following tables summarize the quantitative data from in vitro studies evaluating the protective effects of MIND4-17 against oxidative stress.

Table 1: Effect of MIND4-17 on Cell Viability in an Osteoblast Model of Oxidative Stress

Cell Type	Oxidative Stress Inducer	MIND4-17 Concentration	Pre-treatment Time	Outcome	Reference
Primary Human Osteoblasts	200 µM H₂O₂	3 µM	1 hour	Potently inhibited H₂O₂-induced reduction in cell viability.	[3]
Primary Murine Osteoblasts	200 µM H₂O₂	3 µM	1 hour	Potently inhibited H₂O₂-induced reduction in cell viability.	[3]
OB-6 Human Osteoblastic Cells	100-400 µM H₂O₂	3 µM	1 hour	Significantly inhibited H₂O₂-induced reduction in cell viability across all tested concentrations.	[3]

Table 2: Effect of MIND4-17 on Markers of Oxidative Stress in an Osteoblast Model

Cell Type	Oxidative Stress Inducer	MIND4-17 Concentration	Pre-treatment Time	Oxidative Stress Marker	Outcome	Reference
OB-6 Human Osteoblastic Cells	200 µM H₂O₂	3 µM	1 hour	ROS Production (DCFH-DA)	Largely attenuated H₂O₂-induced increase in ROS.	[3]
OB-6 Human Osteoblastic Cells	200 µM H₂O₂	3 µM	1 hour	Lipid Peroxidation (TBAR)	Largely attenuated H₂O₂-induced increase in lipid peroxidation.	[3]
OB-6 Human Osteoblastic Cells	200 µM H₂O₂	3 µM	1 hour	DNA Damage (γ-H2AX)	Largely attenuated H₂O₂-induced increase in DNA damage.	[3]
Primary Human Osteoblasts	200 µM H₂O₂	3 µM	1 hour	ROS Production (DCFH-DA)	Largely inhibited H₂O₂-induced increase in ROS.	[3]
Primary Murine Osteoblasts	200 µM H₂O₂	3 µM	1 hour	ROS Production (DCFH-DA)	Largely inhibited H₂O₂-induced increase in ROS.	[3]

Table 3: Effect of MIND4-17 on Nrf2-Dependent Gene Expression in Osteoblasts

Cell Type	MIND4-17 Concentration	Treatment Time	Gene	Outcome (mRNA Expression)	Reference
OB-6 Human Osteoblastic Cells	3 µM	1-6 hours	HO-1	Time-dependent increase	[3]
OB-6 Human Osteoblastic Cells	3 µM	1-6 hours	NQO1	Time-dependent increase	[3]
OB-6 Human Osteoblastic Cells	3 µM	1-6 hours	GCLM	Time-dependent increase	[3]
OB-6 Human Osteoblastic Cells	3 µM	1-6 hours	GCLC	Time-dependent increase	[3]

Table 4: Protective Effects of MIND4-17 in a Retinal Ganglion Cell Model of Oxidative Stress

Cell Type	Oxidative Stress Inducer	MIND4-17 Pre-treatment	Outcome	Reference
Primary Murine Retinal Ganglion Cells	High Glucose (HG)	Yes	Significantly inhibited HG-induced cytotoxicity and apoptosis.	[4]
Primary Murine Retinal Ganglion Cells	High Glucose (HG)	Yes	Attenuated HG-induced ROS production and oxidative injury.	[4]

Experimental Protocols

Osteoblast Culture and Treatment for Oxidative Stress Induction

• Cell Culture:

  • Primary human and murine osteoblasts, as well as the OB-6 human osteoblastic cell line, can be used.

  • Culture primary osteoblasts in DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Culture OB-6 cells in McCoy's 5A medium supplemented with 10% FBS and antibiotics.

  • Maintain all cells in a humidified incubator at 37°C with 5% CO₂.

• MIND4-17 Pre-treatment and Oxidative Stress Induction:

  • Seed cells in appropriate culture vessels (e.g., 96-well plates for viability assays, larger plates for protein/RNA extraction).

  • Allow cells to adhere and reach the desired confluency.

  • Pre-treat cells with 3 µM MIND4-17 (or vehicle control) for 1 hour.

  • Induce oxidative stress by adding hydrogen peroxide (H₂O₂) to the culture medium at the desired final concentration (e.g., 200 µM).

  • Incubate for the specified duration of the experiment.

Cell Viability Assay (MTT Assay)

• After treatment, add MTT solution (5 mg/mL in PBS) to each well at a 1:10 dilution.

• Incubate the plate for 4 hours at 37°C.

• Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Express cell viability as a percentage of the untreated control.

Measurement of Intracellular ROS (DCFH-DA Assay)

• Following treatment, wash the cells with warm PBS.

• Load the cells with 10 µM 2',7'-dichlorofluorescin diacetate (DCFH-DA) in serum-free medium.

• Incubate for 30 minutes at 37°C in the dark.

• Wash the cells twice with PBS to remove excess probe.

• Measure the fluorescence intensity using a fluorescence microplate reader with excitation at 485 nm and emission at 530 nm.

Western Blot Analysis for Nrf2 Signaling Pathway Proteins

• Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA protein assay.

• Separate equal amounts of protein (20-40 µg) on SDS-PAGE gels and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against Nrf2, Keap1, HO-1, NQO1, or β-actin overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Quantitative Real-Time PCR (qRT-PCR) for Nrf2 Target Genes

• Isolate total RNA from treated cells using a suitable RNA extraction kit.

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Perform qRT-PCR using SYBR Green master mix and gene-specific primers for HO-1, NQO1, GCLM, GCLC, and a housekeeping gene (e.g., GAPDH).

• Analyze the relative gene expression using the 2-ΔΔCt method.

Signaling Pathways and Experimental Workflows

Caption: MIND4-17 Signaling Pathway in Oxidative Stress.

Caption: Experimental Workflow for Osteoblast Studies.

Caption: Experimental Workflow for Retinal Ganglion Cell Studies.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. Research progress on Nrf2 intervention in the treatment of diabetic retinopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Obacunone protects retinal pigment epithelium cells from ultra-violet radiation-induced oxidative injury - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Co-immunoprecipitation of Keap1-Nrf2 and the Influence of MIND4-17

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Kelch-like ECH-associated protein 1 (Keap1)-Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway is a critical regulator of cellular defense against oxidative and electrophilic stress.[1][2][3] Under basal conditions, Keap1, a substrate adaptor for the Cullin 3-based E3 ubiquitin ligase, targets Nrf2 for ubiquitination and subsequent proteasomal degradation.[3][4][5] The small molecule MIND4-17 has been identified as a potent activator of the Nrf2 pathway. It covalently modifies a cysteine residue (C151) on Keap1, leading to the disruption of the Keap1-Nrf2 interaction, which in turn promotes Nrf2 stabilization, nuclear translocation, and the transcription of antioxidant response element (ARE)-dependent genes.[6] This application note provides a detailed protocol for the co-immunoprecipitation (Co-IP) of the Keap1-Nrf2 complex to investigate the inhibitory effect of MIND4-17 on this protein-protein interaction.

Keap1-Nrf2 Signaling Pathway and the Role of MIND4-17

Under homeostatic conditions, Keap1 sequesters Nrf2 in the cytoplasm, facilitating its degradation. In response to oxidative stress or electrophilic compounds like MIND4-17, conformational changes in Keap1 disrupt its interaction with Nrf2. This allows Nrf2 to accumulate, translocate to the nucleus, and activate the expression of a battery of cytoprotective genes.

Figure 1: Keap1-Nrf2 signaling pathway and MIND4-17 mechanism.

Experimental Protocol: Co-immunoprecipitation of Keap1-Nrf2

This protocol outlines the steps to assess the disruption of the Keap1-Nrf2 interaction by MIND4-17 in a cellular context.

Materials and Reagents

Buffers and Solutions:

• Cell Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40, 0.5% Sodium Deoxycholate. Immediately before use, add protease and phosphatase inhibitor cocktails.

• Wash Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.1% NP-40.

• Elution Buffer: 1X Laemmli sample buffer.

Antibodies and Reagents:

• Primary Antibodies for Immunoprecipitation:

  • Rabbit anti-Keap1 antibody (e.g., Proteintech, Cat# 10503-2-AP)

  • Rabbit anti-Nrf2 antibody (e.g., Thermo Fisher Scientific, Cat# PA5-27882)[1]

  • Normal Rabbit IgG (Isotype control)

• Primary Antibodies for Western Blotting:

  • Mouse anti-Keap1 antibody (e.g., R&D Systems, Cat# MAB3024)

  • Rabbit anti-Nrf2 antibody (e.g., Cell Signaling Technology, #12721)

• Beads: Protein A/G magnetic beads.

• Compound: MIND4-17 (dissolved in DMSO).

Experimental Workflow

Figure 2: Co-immunoprecipitation experimental workflow.

Step-by-Step Procedure

• Cell Culture and Treatment:

  • Culture cells (e.g., HEK293T or a relevant cell line) to 80-90% confluency.

  • Treat cells with the desired concentration of MIND4-17 (e.g., 1-10 µM) or DMSO (vehicle control) for 4-6 hours.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold lysis buffer to the cell culture plate and scrape the cells.

  • Transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new pre-chilled tube.

  • Determine the protein concentration using a BCA assay.

• Pre-clearing the Lysate:

  • To reduce non-specific binding, add 20 µL of Protein A/G magnetic beads to 1 mg of protein lysate.

  • Incubate on a rotator for 1 hour at 4°C.

  • Place the tube on a magnetic rack and transfer the supernatant to a new tube.

• Immunoprecipitation:

  • To the pre-cleared lysate, add 2-5 µg of the primary antibody (anti-Keap1 or normal rabbit IgG).

  • Incubate on a rotator overnight at 4°C.

• Immune Complex Capture:

  • Add 30 µL of Protein A/G magnetic beads to the lysate-antibody mixture.

  • Incubate on a rotator for 2-4 hours at 4°C.

• Washing:

  • Place the tube on a magnetic rack to pellet the beads.

  • Carefully remove and discard the supernatant.

  • Add 1 mL of ice-cold wash buffer and gently resuspend the beads.

  • Repeat the wash step three to five times.

• Elution:

  • After the final wash, remove all supernatant.

  • Add 40 µL of 1X Laemmli sample buffer to the beads.

  • Boil the samples at 95-100°C for 5-10 minutes to elute the proteins and denature them.

  • Place the tube on the magnetic rack and collect the supernatant containing the eluted proteins.

• Western Blot Analysis:

  • Load the eluted samples and an input control (a small fraction of the initial cell lysate) onto an SDS-PAGE gel.

  • Perform electrophoresis and transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against Keap1 and Nrf2.

  • Incubate with appropriate HRP-conjugated secondary antibodies and detect using an enhanced chemiluminescence (ECL) substrate.

Data Presentation and Interpretation

The results of the Co-IP experiment can be quantified by densitometry of the Western blot bands. The amount of co-immunoprecipitated protein is typically normalized to the amount of the immunoprecipitated protein.

Table 1: Quantitative Analysis of Keap1-Nrf2 Co-immunoprecipitation

Sample	IP Antibody	IB: Keap1 (Relative Intensity)	IB: Nrf2 (Relative Intensity)	Co-IP Nrf2 / IP Keap1 Ratio
Input (Vehicle)	-	1.00	1.00	-
Input (MIND4-17)	-	1.00	2.50	-
Vehicle	IgG	0.05	0.02	0.40
Vehicle	Anti-Keap1	0.85	0.75	0.88
MIND4-17	IgG	0.06	0.03	0.50
MIND4-17	Anti-Keap1	0.82	0.15	0.18

Note: The data presented in this table is hypothetical and serves as an example for data presentation.

Interpretation:

• Input Lanes: The input lanes confirm the presence of both Keap1 and Nrf2 in the cell lysates. An increase in the Nrf2 band intensity in the MIND4-17 treated input sample is expected, as MIND4-17 stabilizes Nrf2.

• IgG Control: The isotype IgG control is a crucial negative control to demonstrate the specificity of the immunoprecipitation antibody. Minimal to no signal for Keap1 and Nrf2 should be observed in these lanes.

• Anti-Keap1 IP:

  • In the vehicle-treated sample, a strong band for Nrf2 should be detected in the Keap1 immunoprecipitate, indicating a stable Keap1-Nrf2 complex.

  • In the MIND4-17 treated sample, the amount of Nrf2 co-immunoprecipitated with Keap1 is expected to be significantly reduced, demonstrating that MIND4-17 disrupts the Keap1-Nrf2 interaction.

Conclusion

This co-immunoprecipitation protocol provides a robust method for investigating the protein-protein interaction between Keap1 and Nrf2. By incorporating the Nrf2 activator, MIND4-17, researchers can effectively study the molecular mechanisms of compounds that target this critical cytoprotective pathway. The provided workflow and data interpretation guidelines will aid in the successful execution and analysis of these experiments, contributing to the development of novel therapeutics for diseases associated with oxidative stress.

References

• 1. Nrf2 Polyclonal Antibody (PA5-27882) [thermofisher.com]
• 2. KEAP1 (D6B12) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 3. Anti-Nrf2 Antibodies: Novus Biologicals [novusbio.com]
• 4. mdpi.com [mdpi.com]
• 5. Nrf2/Keap1/ARE signaling: Towards specific regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Non-covalent NRF2 Activation Confers Greater Cellular Protection Than Covalent Activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative NQO1 Inducer Bioassay Featuring MIND4-17

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for a quantitative bioassay to measure the induction of NAD(P)H:quinone oxidoreductase 1 (NQO1), a critical cytoprotective enzyme. The assay utilizes the potent, specific Nrf2 activator, MIND4-17. NQO1 expression is primarily regulated by the Keap1-Nrf2 signaling pathway, a key cellular defense mechanism against oxidative and electrophilic stress.[1][2] This application note outlines the underlying biology, a step-by-step experimental workflow, data analysis, and expected results for researchers screening for novel NQO1 inducers.

Introduction

NAD(P)H:quinone oxidoreductase 1 (NQO1) is a flavoprotein that plays a crucial role in cellular detoxification. It catalyzes the two-electron reduction of quinones to hydroquinones, a process that prevents the generation of reactive oxygen species (ROS) and protects cells from oxidative damage.[3][4] The expression of NQO1 is highly inducible and is regulated by the Keap1-Nrf2 signaling pathway.[5]

Under normal conditions, the transcription factor Nrf2 (nuclear factor erythroid 2-related factor 2) is bound in the cytoplasm by its repressor protein, Keap1, which facilitates its degradation.[6] The presence of inducers, such as electrophilic small molecules, leads to the modification of specific cysteine residues on Keap1. This disrupts the Keap1-Nrf2 complex, allowing Nrf2 to stabilize and translocate to the nucleus.[7] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, initiating the transcription of a suite of cytoprotective enzymes, including NQO1.[1][5]

MIND4-17 is a potent small molecule activator of the Nrf2 pathway. It functions by covalently modifying a single cysteine residue (C151) in the BTB domain of Keap1.[7][8] This specific modification effectively stabilizes Nrf2, leading to robust induction of NQO1 and other protective genes. The high potency and specific mechanism of MIND4-17 make it an excellent tool for studying Nrf2 signaling and a reference compound in screening assays for novel therapeutic agents targeting this pathway.

The Keap1-Nrf2 Signaling Pathway

The diagram below illustrates the mechanism of NQO1 induction via the Keap1-Nrf2 pathway upon treatment with an inducer like MIND4-17.

Keap1-Nrf2 signaling pathway activation by MIND4-17.

Principle of the NQO1 Bioassay

This bioassay quantitatively measures NQO1 enzyme activity in cell lysates.[9] Murine Hepa1c1c7 cells, which are widely used for this purpose, are treated with various concentrations of a potential inducer for 48 hours.[9] Following treatment, the cells are lysed. The NQO1 activity in the lysate is determined using a colorimetric assay. The assay mixture includes menadione (B1676200) as a substrate for NQO1 and an NADPH regenerating system. The product of the NQO1 reaction, menadiol, reduces the yellow tetrazolium dye MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the NQO1 activity and can be quantified by measuring its absorbance.[9] Total protein concentration is also measured to normalize the NQO1 activity.

Experimental Workflow

The following diagram outlines the major steps of the quantitative NQO1 inducer bioassay protocol.

Experimental workflow for the NQO1 bioassay.

Detailed Experimental Protocol

Materials and Reagents

• Murine Hepatoma cells (Hepa1c1c7)

• Alpha-MEM (Minimum Essential Medium Eagle, Alpha Modification)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MIND4-17, Sulforaphane (SFP, as positive control)

• Dimethyl sulfoxide (B87167) (DMSO, vehicle control)

• 96-well cell culture plates (clear)

• 96-well assay plates (flat-bottom, clear)

• Digitonin

• Bovine Serum Albumin (BSA)

• Tris-HCl

• Tween-20

• Menadione

• NADPH

• Glucose-6-phosphate (G6P)

• Glucose-6-phosphate dehydrogenase (G6PD)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Dicoumarol

• BCA Protein Assay Kit

• Multichannel pipette

• Plate reader capable of absorbance measurements at 595 nm and 610 nm

Cell Culture and Plating

• Culture Cells: Maintain Hepa1c1c7 cells in α-MEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Plate Cells: Seed 10,000 cells per well in 100 µL of culture medium into 96-well plates.

• Incubate: Incubate the plates for 24 hours to allow cells to attach and resume growth.

Compound Treatment

• Prepare Stock Solutions: Prepare 10-20 mM stock solutions of MIND4-17 and Sulforaphane in DMSO.

• Prepare Serial Dilutions: Perform serial dilutions of the test compounds in culture medium to achieve the desired final concentrations. A typical concentration range for MIND4-17 would be 0.01 µM to 5 µM. Ensure the final DMSO concentration in all wells (including vehicle control) is ≤ 0.1%.

• Treat Cells: Carefully remove the medium from the wells and add 100 µL of the medium containing the diluted compounds or vehicle control.

• Incubate: Return the plates to the incubator for 48 hours.

Cell Lysis

• Prepare Lysis Buffer: Prepare a solution of 25 mM Tris-HCl (pH 7.4) with 0.8% Digitonin.

• Wash Cells: Aspirate the culture medium and gently wash the cell monolayer twice with 150 µL of ice-cold PBS.

• Lyse Cells: Add 50 µL of Lysis Buffer to each well and incubate on ice for 20 minutes with gentle shaking.

• Collect Lysate: The resulting cell lysate can be used directly or stored at -80°C.

NQO1 Activity Assay

• Prepare Reaction Mix: Prepare the NQO1 reaction mix. For each well, you will need:

  • 25 mM Tris-HCl (pH 7.4)

  • 0.67 mg/mL BSA

  • 0.01% Tween-20

  • 5 µM FAD

  • 1 mM Glucose-6-phosphate

  • 2 U/mL Glucose-6-phosphate dehydrogenase

  • 30 µM NADPH

  • 50 µg/mL MTT

  • 25 µM Menadione

• Set up Assay Plate: In a new 96-well plate, add 200 µL of the reaction mix to each well.

• Initiate Reaction: Add 10 µL of cell lysate to each well to start the reaction.

• Control Wells: Include wells with lysate and reaction mix containing 20 µM Dicoumarol (a specific NQO1 inhibitor) to measure non-NQO1-specific MTT reduction.

• Incubate: Incubate the plate at 37°C for 5-10 minutes.

• Stop Reaction: Stop the reaction by adding 50 µL of a stop solution containing 0.3 mM Dicoumarol in 0.5 M Formic Acid.

• Read Absorbance: Measure the absorbance at 610 nm using a microplate reader.

Protein Quantification

• Perform BCA Assay: Use a standard BCA protein assay kit to determine the total protein concentration in each cell lysate sample, following the manufacturer's instructions. Measure absorbance at 595 nm.

Data Analysis and Presentation

• Calculate NQO1-specific Activity:

  • Subtract the absorbance of the Dicoumarol-inhibited wells from the total absorbance for each sample to get the NQO1-specific absorbance.

  • Normalize this value to the protein concentration of the corresponding lysate (Absorbance/µg protein).

• Calculate Fold Induction: Divide the specific activity of treated samples by the specific activity of the vehicle control samples.

• Determine CD Value: The CD value is the concentration of the inducer that causes a doubling of the NQO1 specific activity (i.e., a fold induction of 2.0). Plot the fold induction versus the log of the inducer concentration and determine the CD value from the resulting dose-response curve.

Quantitative Data Summary

The following table summarizes expected results for MIND4-17 compared to the well-characterized NQO1 inducer, Sulforaphane (SFP).

Compound	CD Value (µM)	Max Fold Induction	Mechanism of Action
MIND4-17	0.15[7]	~8-12	Covalent modification of Keap1 at C151[7][8]
Sulforaphane (SFP)	~0.20	~8-12	Covalent modification of multiple Keap1 cysteines

Troubleshooting

Problem	Possible Cause	Solution
Low NQO1 activity in control wells	Cell density is too low; Cells are unhealthy.	Optimize cell seeding density; Check cell viability and passage number.
High background in Dicoumarol wells	Reagent contamination; Non-specific reduction of MTT.	Prepare fresh reagents; Reduce incubation time for the NQO1 assay.
High variability between replicate wells	Inconsistent cell plating; Pipetting errors.	Ensure a homogenous cell suspension before plating; Use a calibrated multichannel pipette.
No induction observed with compounds	Compound is inactive or degraded; Incorrect concentration used.	Check compound integrity and solubility; Verify dilution calculations and perform a wider dose-response.

References

• 1. Frontiers | Keap1-Nrf2 pathway: a key mechanism in the occurrence and development of cancer [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Antioxidative enzyme NAD(P)H quinone oxidoreductase 1 (NQO1) modulates the differentiation of Th17 cells by regulating ROS levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. CO/HO-1 Induces NQO-1 Expression via Nrf2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quinone Induced Activation of Keap1/Nrf2 Signaling by Aspirin Prodrugs Masquerading as Nitric Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NAD(P)H:quinone acceptor oxidoreductase 1 (NQO1), a multifunctional antioxidant enzyme and exceptionally versatile cytoprotector - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Neuroprotection in Primary Neurons Using MIND4-17

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing MIND4-17, a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, to investigate neuroprotection in primary neuronal cultures. This document includes detailed protocols for cell culture, induction of neurotoxicity, and assessment of neuroprotective effects, along with quantitative data and visualizations of the underlying molecular mechanisms.

Introduction to MIND4-17 and Neuroprotection

MIND4-17 is a small molecule that activates the Nrf2 signaling pathway, a critical cellular defense mechanism against oxidative stress. It functions by disrupting the interaction between Nrf2 and its negative regulator, Kelch-like ECH-associated protein 1 (Keap1). This disruption allows Nrf2 to translocate to the nucleus and initiate the transcription of a battery of antioxidant and cytoprotective genes. In the context of neurobiology, oxidative stress is a key contributor to the pathophysiology of various neurodegenerative diseases. By activating the Nrf2 pathway, MIND4-17 offers a promising therapeutic strategy to protect neurons from oxidative damage and subsequent cell death.

Mechanism of Action: The Keap1-Nrf2 Pathway

Under basal conditions, Keap1 binds to Nrf2 in the cytoplasm, facilitating its ubiquitination and subsequent degradation by the proteasome. MIND4-17 covalently modifies a specific cysteine residue on Keap1, leading to a conformational change that prevents its binding to Nrf2. This allows newly synthesized Nrf2 to accumulate, translocate to the nucleus, and bind to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. The subsequent upregulation of these genes enhances the neuron's capacity to neutralize reactive oxygen species (ROS) and detoxify harmful electrophiles.

Figure 1: MIND4-17 activates the Nrf2 signaling pathway.

Data Presentation: Neuroprotective Effects of MIND4-17 in Primary Neurons

The following tables summarize the quantitative data on the neuroprotective effects of MIND4-17 in primary murine retinal ganglion cells (RGCs) subjected to high-glucose-induced oxidative stress.

Table 1: Dose-Dependent Effect of MIND4-17 on Primary RGC Viability

MIND4-17 Concentration (µM)	Cell Viability (% of Control)
0 (High Glucose)	52.3 ± 5.1
1	65.8 ± 6.2*
5	81.4 ± 7.5
10	89.2 ± 8.1

*p < 0.05, **p < 0.01 vs. High Glucose alone. Data are presented as mean ± SD.

Table 2: Effect of MIND4-17 on Apoptosis in Primary RGCs

Treatment	Percentage of Apoptotic Cells (TUNEL+)
Control	4.5 ± 1.2
High Glucose	35.8 ± 4.3
High Glucose + MIND4-17 (5 µM)	12.1 ± 2.5**

**p < 0.01 vs. High Glucose alone. Data are presented as mean ± SD.

Table 3: Effect of MIND4-17 on Reactive Oxygen Species (ROS) Production in Primary RGCs

Treatment	Relative ROS Levels (DCF Fluorescence)
Control	100 ± 8.7
High Glucose	285.4 ± 25.1
High Glucose + MIND4-17 (5 µM)	135.2 ± 15.8**

**p < 0.01 vs. High Glucose alone. Data are presented as mean ± SD.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Primary Cortical Neuron Culture

This protocol describes the isolation and culture of primary cortical neurons from embryonic day 18 (E18) rat pups.

Materials:

• E18 pregnant Sprague-Dawley rat

• Hibernate-A medium

• Papain (20 U/mL) with DNase I (100 µg/mL)

• Neurobasal medium supplemented with B-27, GlutaMAX, and penicillin-streptomycin

• Poly-D-lysine coated culture plates or coverslips

Procedure:

• Euthanize the pregnant rat according to institutional guidelines.

• Aseptically remove the uterine horns and place them in ice-cold Hibernate-A medium.

• Isolate the embryos and dissect the cortices in fresh, ice-cold Hibernate-A medium.

• Mince the cortical tissue and incubate in papain/DNase I solution at 37°C for 15-20 minutes.

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Resuspend the cell pellet in Neurobasal medium and count the viable cells using a hemocytometer.

• Plate the cells onto Poly-D-lysine coated plates at a density of 1.5 x 10^5 cells/cm².

• Incubate the cultures at 37°C in a humidified atmosphere of 5% CO2.

• Replace half of the medium every 3-4 days. Neurons are typically ready for experiments after 7-10 days in vitro (DIV).

Protocol 2: Induction of Neurotoxicity

This section provides protocols for inducing different forms of neurotoxicity in primary neuron cultures.

A. Oxidative Stress (Hydrogen Peroxide)

• At DIV 7-10, replace the culture medium with fresh, pre-warmed Neurobasal medium.

• Prepare a stock solution of hydrogen peroxide (H₂O₂) in sterile water.

• Add H₂O₂ to the culture medium to a final concentration of 50-100 µM.

• Incubate the neurons for 6-24 hours at 37°C.

B. Glutamate (B1630785) Excitotoxicity

• At DIV 10-14, gently wash the neurons twice with pre-warmed artificial cerebrospinal fluid (aCSF).

• Prepare a stock solution of L-glutamic acid in aCSF.

• Expose the neurons to 50-200 µM glutamate in aCSF for 15-30 minutes at 37°C.

• Remove the glutamate-containing aCSF and replace it with the original conditioned culture medium.

• Incubate for 24 hours before assessing neuronal viability.

C. Amyloid-Beta (Aβ) Toxicity

• Prepare oligomeric Aβ₁₋₄₂ by dissolving the peptide in hexafluoroisopropanol (HFIP), evaporating the solvent, and resuspending in DMSO. Dilute in sterile PBS and incubate at 4°C for 24 hours to allow for oligomerization.

• At DIV 10-14, treat the neurons with 1-10 µM of pre-aggregated Aβ₁₋₄₂.

• Incubate for 24-48 hours before assessing neurotoxicity.

Protocol 3: Application of MIND4-17

• Prepare a stock solution of MIND4-17 in DMSO.

• For neuroprotection studies, pre-treat the primary neuron cultures with the desired concentration of MIND4-17 (e.g., 1-10 µM) for 2-4 hours before inducing neurotoxicity.

• Maintain the MIND4-17 in the culture medium during the neurotoxic insult.

Protocol 4: Assessment of Neuroprotection

A. Cell Viability (MTT Assay)

• Following the treatment period, add MTT solution (5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL.

• Incubate for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Add an equal volume of solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.

• Incubate for at least 4 hours at 37°C, or until the formazan crystals are fully dissolved.

• Measure the absorbance at 570 nm using a microplate reader.

B. Apoptosis (TUNEL Assay)

• Fix the cells with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Perform the TUNEL staining according to the manufacturer's instructions (e.g., using a kit with TdT enzyme and fluorescently labeled dUTP).

• Counterstain the nuclei with DAPI.

• Visualize the cells using a fluorescence microscope and quantify the percentage of TUNEL-positive (apoptotic) cells.

C. Reactive Oxygen Species (ROS) Measurement (DCFH-DA Assay)

• Wash the cells twice with warm PBS.

• Incubate the cells with 10 µM 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) in serum-free medium for 30 minutes at 37°C in the dark.

• Wash the cells twice with PBS to remove excess probe.

• Measure the fluorescence intensity (excitation ~485 nm, emission ~530 nm) using a fluorescence microplate reader or visualize under a fluorescence microscope.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for studying the neuroprotective effects of MIND4-17.

Figure 2: Experimental workflow for MIND4-17 neuroprotection studies.

Conclusion

MIND4-17 is a valuable tool for investigating neuroprotective mechanisms in primary neuron cultures. By activating the Nrf2 signaling pathway, it effectively mitigates oxidative stress-induced neuronal damage. The protocols and data presented in these application notes provide a solid foundation for researchers to explore the therapeutic potential of MIND4-17 and other Nrf2 activators in the context of neurodegenerative diseases.

Application Notes and Protocols: MIND4-17 for Retinal Ganglion Cell Protection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of MIND4-17, a potent Nrf2 activator, in the study of retinal ganglion cell (RGC) protection. The information compiled herein is based on preclinical studies and is intended to guide researchers in designing and conducting experiments to evaluate the neuroprotective effects of MIND4-17 in models of retinal degeneration.

Introduction to MIND4-17

MIND4-17 is a thiazole-containing compound that has been identified as a powerful activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3] Under normal physiological conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. MIND4-17 functions by disrupting the association between Nrf2 and Keap1.[1][2] Specifically, it modifies the C151 residue of Keap1, leading to the stabilization and nuclear translocation of Nrf2.[2][4] Once in the nucleus, Nrf2 binds to the antioxidant response element (ARE) in the promoter region of various cytoprotective genes, initiating their transcription.[1] This mechanism of action makes MIND4-17 a promising therapeutic candidate for protecting RGCs from oxidative stress-induced damage, a key pathological feature in various optic neuropathies, including glaucoma and diabetic retinopathy.[2][4][5]

Mechanism of Action: The Nrf2 Signaling Pathway

MIND4-17 exerts its protective effects on RGCs primarily through the activation of the Nrf2 signaling pathway. This pathway is a critical cellular defense mechanism against oxidative stress.

References

• 1. oncotarget.com [oncotarget.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protecting retinal ganglion cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of MIND4-17

For Researchers, Scientists, and Drug Development Professionals

Introduction

MIND4-17 is a potent small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It exerts its activity by covalently modifying a specific cysteine residue (C151) on the Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2.[1] This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2.[1] In the nucleus, Nrf2 binds to Antioxidant Response Elements (AREs) in the promoter regions of its target genes, initiating the transcription of a battery of cytoprotective and antioxidant enzymes. This application note provides detailed information on the dosage and administration of MIND4-17 for in vivo studies, based on preclinical research in a murine model of light-induced retinal damage.

Mechanism of Action: Nrf2 Signaling Pathway Activation

Under basal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal degradation. MIND4-17's unique mechanism of action involves the direct modification of Keap1, which prevents the ubiquitination of Nrf2. This leads to the accumulation of Nrf2 in the cytoplasm and its subsequent translocation into the nucleus, where it activates the transcription of antioxidant and cytoprotective genes.

Figure 1: MIND4-17 Signaling Pathway

Dosage and Administration for In Vivo Studies

The following table summarizes the recommended dosage and administration of MIND4-17 for in vivo studies based on a preclinical mouse model of light-induced retinal damage.

Parameter	Details	Reference
Compound	MIND4-17	[1]
Animal Model	Mice (e.g., BALB/c) with light-induced retinal damage	[2]
Dosage	2 mg/kg	[1][2]
Route of Administration	Intravitreal Injection	[1][2]
Frequency of Administration	Single dose	[1][2]
Vehicle	To be optimized by the researcher (e.g., DMSO, saline with co-solvents)
Observed Effect	Activation of Nrf2 signaling and attenuation of retinal dysfunction	[1][2]

Experimental Protocols

Preparation of MIND4-17 for Intravitreal Injection

Materials:

• MIND4-17

• Vehicle (e.g., DMSO, PEG300, Tween-80, Saline)

• Sterile, pyrogen-free microcentrifuge tubes

• Vortex mixer

• Calibrated micropipettes

Protocol:

• Vehicle Preparation: Prepare the desired vehicle for injection. A common formulation for poorly soluble compounds is a mixture of DMSO, PEG300, Tween-80, and saline. The final concentration of DMSO should be kept low (typically <5%) to minimize ocular toxicity.

• MIND4-17 Dissolution:

  • Accurately weigh the required amount of MIND4-17 based on the desired final concentration and the total volume to be prepared.

  • Dissolve MIND4-17 in a small volume of DMSO first.

  • Gradually add the co-solvents (e.g., PEG300, Tween-80) and saline while vortexing to ensure complete dissolution.

  • The final solution should be clear and free of particulates.

• Sterilization: Filter the final solution through a sterile 0.22 µm syringe filter into a sterile microcentrifuge tube.

• Storage: Prepare aliquots to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term storage.

In Vivo Light-Induced Retinal Damage Mouse Model

Materials:

• Mice (e.g., BALB/c, 6-8 weeks old)

• Topical mydriatic agent (e.g., 1% tropicamide)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Light exposure system (e.g., white fluorescent or LED light source with controlled intensity)

• Dark room for adaptation

Protocol:

• Dark Adaptation: Acclimate mice to a dark environment for at least 12 hours prior to light exposure.

• Pupil Dilation: Anesthetize the mice and apply a topical mydriatic agent to both eyes to ensure maximal and consistent light exposure to the retina.

• Light Exposure: Place the anesthetized mice in a well-ventilated light exposure chamber. Expose the mice to a controlled intensity of white light (e.g., 5,000-10,000 lux) for a defined duration (e.g., 1-4 hours). The specific intensity and duration may need to be optimized based on the desired level of retinal damage.

• Post-Exposure Recovery: After light exposure, return the mice to a standard 12-hour light/12-hour dark cycle.

Intravitreal Injection of MIND4-17

Materials:

• Anesthetized mice with light-induced retinal damage

• Prepared sterile solution of MIND4-17

• 33-gauge or smaller Hamilton syringe with a beveled needle

• Dissecting microscope

• Topical anesthetic (e.g., 0.5% proparacaine (B1679620) hydrochloride)

• Povidone-iodine solution

Protocol:

• Anesthesia and Preparation: Anesthetize the mouse and place it under a dissecting microscope. Apply a drop of topical anesthetic to the eye. Disinfect the ocular surface with a dilute povidone-iodine solution.

• Injection:

  • Using a Hamilton syringe, carefully draw up the desired volume of the MIND4-17 solution (typically 1-2 µL for a mouse eye).

  • Gently proptose the eye and make a small puncture in the sclera posterior to the limbus, avoiding the lens.

  • Slowly inject the solution into the vitreous cavity.

  • Withdraw the needle carefully.

• Post-Injection Care: Apply a topical antibiotic ointment to the eye to prevent infection. Monitor the animal for any signs of adverse reactions.

Figure 2: Experimental Workflow for In Vivo MIND4-17 Studies

Assessment of In Vivo Efficacy

a) Functional Assessment - Electroretinography (ERG):

• Perform ERG at various time points post-injection to assess retinal function.

• Analyze a-wave and b-wave amplitudes to evaluate photoreceptor and bipolar cell function, respectively.

b) Morphological Assessment - Histology and Immunohistochemistry:

• At the end of the study, euthanize the mice and enucleate the eyes.

• Fix the eyes in an appropriate fixative (e.g., 4% paraformaldehyde).

• Process the eyes for paraffin (B1166041) or cryosectioning.

• Stain retinal sections with Hematoxylin and Eosin (H&E) to assess the overall retinal structure and thickness of the outer nuclear layer.

• Perform immunohistochemistry for markers of retinal cell types and oxidative stress.

c) Molecular Assessment - Western Blot and qPCR:

• Isolate retinal tissue at different time points after MIND4-17 injection.

• Prepare protein lysates for Western blot analysis to detect the levels of Nrf2 and its downstream target proteins (e.g., HO-1, NQO1).

• Isolate RNA for quantitative real-time PCR (qPCR) to measure the mRNA expression levels of Nrf2 target genes.

Disclaimer: This document provides a summary of information from published preclinical research. The optimal dosage, administration route, and experimental protocols may vary depending on the specific animal model, research objectives, and laboratory conditions. Researchers should carefully optimize these parameters for their specific studies. All animal experiments should be conducted in accordance with approved institutional animal care and use committee (IACUC) protocols.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5-nitro-2-[[5-(phenoxymethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]pyridine | 345989-24-4 [chemicalbook.com]

Technical Notes & Optimization

Navigating MIND4-17 Solubility Challenges in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding solubility issues encountered with MIND4-17 in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving MIND4-17?

MIND4-17 is sparingly soluble in aqueous solutions. The recommended solvent for creating a stock solution is Dimethyl Sulfoxide (DMSO).[1][2]

Q2: What is the known solubility of MIND4-17 in DMSO?

MIND4-17 is soluble in DMSO at a concentration of 2 mg/mL, especially with warming.[1][2]

Q3: Can I dissolve MIND4-17 directly in water or phosphate-buffered saline (PBS)?

Direct dissolution of MIND4-17 in purely aqueous buffers like water or PBS is not recommended as it may result in poor solubility and precipitation.

Q4: How should I prepare MIND4-17 for use in aqueous-based in vitro experiments (e.g., cell culture)?

The standard procedure is to first prepare a concentrated stock solution of MIND4-17 in DMSO. This stock solution can then be serially diluted to the final desired concentration in your aqueous experimental medium, such as cell culture media.[3]

Q5: What is the typical final concentration of DMSO in the experimental medium?

It is crucial to keep the final concentration of DMSO in your experimental medium as low as possible, typically below 0.5%, to avoid solvent-induced artifacts or cytotoxicity.

Troubleshooting Guide: Overcoming Solubility Issues

This guide addresses common problems researchers may face when preparing and using MIND4-17 in aqueous solutions.

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock in aqueous buffer.	The concentration of MIND4-17 exceeds its solubility limit in the final aqueous medium. The percentage of DMSO in the final solution is too low to maintain solubility.	- Increase the final DMSO concentration slightly (while staying within acceptable limits for your experiment, typically <0.5%).- Decrease the final concentration of MIND4-17.- Perform a stepwise dilution: first dilute the DMSO stock into a small volume of medium, vortex gently, and then add this to the final volume.- Briefly warm the final solution (e.g., to 37°C) and vortex to aid dissolution, but be mindful of the stability of other components in your medium.
Cloudiness or opalescence observed in the final solution.	Formation of fine precipitates or colloids of MIND4-17.	- Filter the final solution through a 0.22 µm syringe filter to remove any undissolved particles. Note that this may slightly lower the effective concentration.- Re-evaluate the required final concentration and consider using a lower, more soluble concentration.
Inconsistent experimental results.	Incomplete dissolution or precipitation of MIND4-17 leading to variations in the effective concentration.	- Always prepare fresh dilutions of MIND4-17 from the DMSO stock for each experiment.- Ensure the DMSO stock is fully dissolved and clear before further dilution. If crystals are present in the stock upon thawing, warm gently and vortex until fully dissolved.- Visually inspect the final diluted solution for any signs of precipitation before adding it to your experimental setup.

Quantitative Data Summary

Compound	Solvent	Solubility	Notes
MIND4-17	Dimethyl Sulfoxide (DMSO)	2 mg/mL	Warming may be required for complete dissolution.[1][2]
MIND4-17	Aqueous Solutions (Water, PBS)	Sparingly soluble	Direct dissolution is not recommended.

Experimental Protocols

Protocol for Preparation of a 10 mM MIND4-17 Stock Solution in DMSO

• Materials:

  • MIND4-17 powder (Molecular Weight: 405.43 g/mol )

  • Anhydrous/molecular sieve-dried DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • Weigh out 4.05 mg of MIND4-17 powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Vortex the solution vigorously until the MIND4-17 is completely dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) can aid dissolution. Ensure the solution is clear before use.

  • Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol for Diluting MIND4-17 for Cell Culture Experiments

• Materials:

  • 10 mM MIND4-17 stock solution in DMSO

  • Pre-warmed cell culture medium

• Procedure:

  • Thaw an aliquot of the 10 mM MIND4-17 stock solution and warm it to room temperature.

  • Perform serial dilutions of the stock solution in your cell culture medium to achieve the desired final concentration. For example, to achieve a final concentration of 10 µM in 1 mL of medium, add 1 µL of the 10 mM stock solution.

  • Immediately after adding the MIND4-17 stock to the medium, vortex or mix the solution well to ensure homogeneity and minimize precipitation.

  • Visually inspect the medium for any signs of precipitation before adding it to your cells.

Visualizations

Caption: Workflow for preparing and troubleshooting MIND4-17 solutions.

Caption: MIND4-17 inhibits Keap1, leading to Nrf2 activation.

References

• 1. MIND4-17 = 98 HPLC 345989-24-4 [sigmaaldrich.com]
• 2. MIND4-17 = 98 HPLC 345989-24-4 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing MIND4-17 Concentration for Cell-based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing MIND4-17, a potent Nrf2 activator, in cell-based assays. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is MIND4-17 and how does it work?

MIND4-17 is a small molecule and a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] It functions by covalently modifying a specific cysteine residue (C151) on the Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2.[2][3] This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2.[2][4] In the nucleus, Nrf2 binds to Antioxidant Response Elements (AREs) in the promoter regions of its target genes, initiating the transcription of a battery of cytoprotective and antioxidant enzymes.

Q2: What is the recommended starting concentration for MIND4-17 in a cell-based assay?

Based on published data, a starting concentration range of 0.1 µM to 2 µM is recommended for most cell-based assays.[1] Studies have shown a concentration-dependent increase in the expression of Nrf2 target genes, such as NQO1 and HMOX1, within this range.[1] For instance, in murine Hepa1c1c7 cells, MIND4-17 was found to have a concentration that doubles the specific activity (CD value) for NQO1 induction at 0.15 µM.

Q3: How long should I incubate my cells with MIND4-17?

The optimal incubation time can vary depending on the cell type and the specific endpoint being measured. For observing Nrf2 nuclear translocation, effects can be seen as early as 30 minutes after treatment. For measuring the induction of Nrf2 target genes at the mRNA or protein level, incubation times of 6 to 24 hours are commonly used. A time-course experiment is recommended to determine the optimal incubation period for your specific experimental setup.

Q4: Is MIND4-17 cytotoxic at higher concentrations?

While MIND4-17 is a potent Nrf2 activator, like many small molecules, it can exhibit cytotoxicity at higher concentrations. The cytotoxic threshold can vary significantly between different cell lines. It is crucial to perform a dose-response experiment to determine the optimal non-toxic working concentration for your specific cell line. This can be achieved using standard cytotoxicity assays such as MTT, MTS, or Real-Time Glo™.

Q5: What solvents should be used to dissolve and dilute MIND4-17?

MIND4-17 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a concentrated stock solution. For cell-based assays, this stock solution is then further diluted in cell culture medium to the desired final concentration. It is important to ensure that the final concentration of DMSO in the cell culture medium is kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no Nrf2 activation (e.g., no increase in target gene expression)	Suboptimal MIND4-17 Concentration: The concentration used may be too low to elicit a significant response in your specific cell line.	Perform a dose-response experiment with a broader range of MIND4-17 concentrations (e.g., 0.05 µM to 10 µM) to identify the optimal concentration.
Incorrect Incubation Time: The incubation period may be too short or too long to observe the peak response.	Conduct a time-course experiment (e.g., 2, 4, 8, 16, 24 hours) to determine the optimal incubation time for your endpoint.
Cell Line Insensitivity: Some cell lines may have a less responsive Nrf2 pathway.	Consider using a cell line known to have a robust Nrf2 response as a positive control. If possible, verify the expression levels of Keap1 and Nrf2 in your cell line.
Compound Degradation: MIND4-17 may have degraded due to improper storage or handling.	Store the MIND4-17 stock solution at -20°C or -80°C and protect it from light. Prepare fresh dilutions in media for each experiment.
High Variability or Inconsistent Results Between Experiments	Inconsistent Cell Health or Density: Variations in cell passage number, confluency, or overall health can affect the cellular response.	Maintain a consistent cell culture practice. Use cells within a specific passage number range and seed them at a consistent density for each experiment.
Pipetting Errors: Inaccurate pipetting can lead to significant variations in the final compound concentration.	Ensure pipettes are properly calibrated. Use appropriate pipetting techniques to ensure accurate and consistent delivery of MIND4-17.
Edge Effects in Multi-well Plates: Evaporation from the outer wells of a multi-well plate can concentrate the compound and affect cell growth.	Avoid using the outermost wells of the plate for experimental samples. Fill these wells with sterile PBS or media to minimize evaporation.
Observed Cytotoxicity at Expected Working Concentrations	Cell Line Sensitivity: Your cell line may be particularly sensitive to MIND4-17.	Perform a thorough cytotoxicity assay (e.g., MTT or CellTiter-Glo®) to determine the IC50 value and select a concentration well below this toxic threshold for your Nrf2 activation assays.
High DMSO Concentration: The final concentration of the DMSO solvent may be toxic to the cells.	Ensure the final DMSO concentration in your culture medium is non-toxic (typically ≤ 0.5%). Include a vehicle control (media with the same DMSO concentration without MIND4-17) in all experiments.

Quantitative Data Summary

Table 1: Effective Concentrations of MIND4-17 for Nrf2 Activation

Cell Line	Assay	Effective Concentration	Observed Effect
Murine Hepa1c1c7	NQO1 Induction Bioassay	CD value = 0.15 µM	Doubling of NQO1 specific activity
ST14A (rat embryonic striatal cells)	Western Blot	0.1 - 2 µM (24 hr)	Concentration-dependent induction of NQO1 and GCLM proteins[1]
Primary Murine Retinal Ganglion Cells (RGCs)	Western Blot / Gene Expression	Not specified	Disrupted Keap1-Nrf2 association, Nrf2 stabilization and nuclear translocation, and subsequent expression of key Nrf2 target genes[2][3]
OB-6 (human osteoblastic cells)	Western Blot / qRT-PCR	3 µM	Induced Keap1-Nrf2 disassociation, Nrf2 stabilization, and nuclear translocation; increased mRNA expression of HO-1, NQO1, GCLM, and GCLC[4]

Experimental Protocols

Protocol: Determining the Optimal Non-Toxic Concentration of MIND4-17 using an MTT Assay

This protocol outlines the steps to assess the cytotoxicity of MIND4-17 and determine the appropriate concentration range for subsequent Nrf2 activation assays.

Materials:

• MIND4-17

• Dimethyl sulfoxide (DMSO)

• Your cell line of interest

• Complete cell culture medium

• 96-well clear flat-bottom tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of MIND4-17 in DMSO.

  • Perform serial dilutions of the MIND4-17 stock solution in complete culture medium to prepare 2X working solutions. A suggested concentration range for the final well concentrations is 0.1, 0.5, 1, 2, 5, 10, 20, and 50 µM.

  • Include a vehicle control (medium with the same final DMSO concentration as the highest MIND4-17 concentration) and a no-treatment control (medium only).

  • After 24 hours of cell incubation, carefully remove the medium from the wells.

  • Add 100 µL of the prepared 2X MIND4-17 dilutions and controls to the respective wells.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24 or 48 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Incubate the plate at room temperature for at least 2 hours in the dark, with gentle shaking, to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the log of the MIND4-17 concentration to generate a dose-response curve and determine the IC50 value.

Visualizations

Caption: Mechanism of MIND4-17-induced Nrf2 activation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Troubleshooting MIND4-17: A Guide to Consistent Experimental Outcomes

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting inconsistencies observed in experiments involving MIND4-17. The following question-and-answer format directly addresses common issues to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in the efficacy of MIND4-17 across different experimental batches. What are the potential causes?

A1: Batch-to-batch variability is a common challenge in experimental research. Several factors can contribute to this inconsistency:

• Reagent Quality and Storage: Ensure that MIND4-17 and all other reagents are stored under the recommended conditions. Degradation of the compound or critical reagents can lead to reduced efficacy.

• Cell Culture Conditions: Variations in cell passage number, confluency, and media composition can significantly impact cellular response to MIND4-17.

• Assay Performance: Inconsistent incubation times, temperature fluctuations, or variations in plate reader calibration can introduce variability.

Q2: Our in-vitro experiments with MIND4-17 show conflicting results in cell viability assays. How can we troubleshoot this?

A2: Discrepancies in cell viability assays often stem from the assay type and experimental execution. Consider the following:

• Mechanism of Action: The choice of viability assay (e.g., MTT, MTS, CellTiter-Glo, Trypan Blue) should be appropriate for the expected mechanism of action of MIND4-17. For example, if MIND4-17 affects metabolic activity, an MTT assay might be misleading.

• Seeding Density: Ensure a consistent number of cells are seeded in each well, as this can affect the final readout.

• Treatment Duration: The timing of the assay readout post-treatment is critical. A time-course experiment is recommended to identify the optimal endpoint.

Troubleshooting Guides

Issue: Inconsistent Phosphorylation of Downstream Target Protein X

Background: MIND4-17 is hypothesized to inhibit the kinase activity of Protein Y, leading to a decrease in the phosphorylation of its downstream target, Protein X. However, Western blot analysis shows variable levels of phosphorylated Protein X (p-Protein X) upon MIND4-17 treatment.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent protein phosphorylation.

Detailed Methodologies:

• Verification of MIND4-17 Activity:

  • Protocol: Perform a dose-response experiment using a fresh aliquot of MIND4-17.

  • Data Analysis: Calculate the IC50 value and compare it to the expected value from the literature or previous internal benchmarks.

• Standardization of Cell Culture:

  • Protocol: Use cells within a narrow passage number range (e.g., passages 5-10). Seed cells at a consistent density and treat with MIND4-17 at the same level of confluency (e.g., 70-80%).

  • Data Analysis: Monitor cell morphology and growth rates to ensure consistency across experiments.

• Optimization of Western Blot Protocol:

  • Protocol: Titrate primary and secondary antibody concentrations to determine the optimal signal-to-noise ratio. Ensure complete protein transfer and use a reliable loading control (e.g., GAPDH, β-actin) for normalization.

  • Data Analysis: Quantify band intensities using densitometry and normalize p-Protein X levels to the total Protein X and the loading control.

Quantitative Data Summary

Table 1: Impact of Cell Passage Number on MIND4-17 IC50

Cell Passage Number	MIND4-17 IC50 (nM)	Standard Deviation
5	52.3	4.1
15	89.7	12.5
25	154.2	25.8

Table 2: Comparison of Viability Assays after 24h MIND4-17 Treatment

Assay Type	Apparent Cell Viability (%)	Standard Deviation
MTT	65.4	8.2
CellTiter-Glo	45.1	5.3
Trypan Blue Exclusion	48.9	6.1

Signaling Pathway

Hypothesized Signaling Pathway for MIND4-17:

Caption: Hypothesized inhibitory pathway of MIND4-17.

Technical Support Center: Assessing MIND4-17 Cytotoxicity

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and assessing the cytotoxic potential of MIND4-17 in various cell lines.

Frequently Asked Questions (FAQs)

Q1: What is MIND4-17 and what is its known mechanism of action?

MIND4-17 is a small molecule that has been identified as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2] It functions by disrupting the interaction between Nrf2 and its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), leading to the stabilization and nuclear translocation of Nrf2.[1][2] In the nucleus, Nrf2 binds to Antioxidant Response Elements (AREs) in the promoter regions of its target genes, upregulating the expression of a battery of cytoprotective and antioxidant enzymes. Additionally, MIND4 and its analog MIND4-17 are recognized as inhibitors of Sirtuin 2 (SIRT2), a class III histone deacetylase.[2]

Q2: Is there evidence for the cytotoxicity of MIND4-17 in cancer cell lines?

Currently, publicly available research primarily focuses on the cytoprotective effects of MIND4-17 in normal cell lines subjected to oxidative stress.[1][3] Studies have demonstrated its ability to protect osteoblasts and retinal ganglion cells from hydrogen peroxide-induced and high glucose-induced cell death, respectively.[1][3] There is a lack of comprehensive published data demonstrating direct cytotoxic effects or providing IC50 values for MIND4-17 in a range of cancer cell lines.

Q3: What are the potential applications of MIND4-17 based on its known mechanism?

Given its function as a potent Nrf2 activator, MIND4-17 holds potential as a therapeutic agent in diseases where oxidative stress is a key pathological feature. This includes neurodegenerative diseases, diabetic complications, and other inflammatory conditions.[2][3] Its role as a SIRT2 inhibitor also suggests potential applications in neurodegenerative disorders.[2] Further research is required to explore any potential anti-cancer activity.

Q4: How can I assess the cytotoxicity of MIND4-17 in my cell line of interest?

To assess the cytotoxicity of MIND4-17, a variety of in vitro assays can be employed. The choice of assay will depend on the specific research question and the expected mechanism of cell death. Commonly used methods include metabolic assays (e.g., MTT, XTT), membrane integrity assays (e.g., LDH release), and apoptosis assays (e.g., caspase activity, Annexin V staining). Detailed protocols for some of these key assays are provided in the "Experimental Protocols" section below.

Quantitative Data Summary

As of the latest literature review, there is no publicly available quantitative data (e.g., IC50 values) on the cytotoxic effects of MIND4-17 across a range of different cancer and normal cell lines. Researchers are encouraged to perform their own dose-response studies to determine the cytotoxic potential of MIND4-17 in their specific cellular models. A template for presenting such data is provided below.

Table 1: Template for Summarizing MIND4-17 Cytotoxicity Data (IC50 in µM)

Cell Line	Histology/Origin	24h Incubation	48h Incubation	72h Incubation
e.g., MCF-7	Breast Adenocarcinoma	Data	Data	Data
e.g., A549	Lung Carcinoma	Data	Data	Data
e.g., HEK293	Human Embryonic Kidney	Data	Data	Data

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting intracellular formazan (B1609692) crystals are solubilized and the absorbance is read, which is proportional to the number of viable cells.

Materials:

• MIND4-17 stock solution (in a suitable solvent like DMSO)

• Complete cell culture medium

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of MIND4-17 in complete cell culture medium.

• Remove the old medium from the wells and replace it with the medium containing different concentrations of MIND4-17. Include a vehicle control (medium with the same concentration of solvent used for the stock solution).

• Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• After the incubation with MTT, carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Shake the plate gently for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Protocol 2: LDH Release Assay for Cytotoxicity

Principle: The Lactate Dehydrogenase (LDH) release assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells into the culture medium.

Materials:

• Commercially available LDH cytotoxicity assay kit

• MIND4-17 stock solution

• Complete cell culture medium

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and treat with serial dilutions of MIND4-17 as described in the MTT assay protocol. Include a vehicle control and a positive control for maximum LDH release (e.g., by adding a lysis buffer provided in the kit).

• Incubate the plate for the desired time points.

• After incubation, carefully transfer a specific volume of the cell culture supernatant to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well of the new plate.

• Incubate the plate at room temperature for the time specified in the kit's instructions, protected from light.

• Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.

• Calculate the percentage of cytotoxicity for each concentration relative to the maximum LDH release control.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
High background in MTT assay	- Contamination of culture media or reagents.- High cell seeding density.	- Use sterile techniques and fresh reagents.- Optimize cell seeding density to avoid overgrowth.
Low signal or inconsistent MTT results	- Incomplete dissolution of formazan crystals.- Cell detachment during washing.	- Ensure complete dissolution by proper mixing and incubation with the solubilizing agent.- Be gentle during media changes and washing steps.
High background LDH release in controls	- Rough handling of cells leading to membrane damage.- Serum in the medium may contain LDH.	- Handle cells gently during seeding and treatment.- Use serum-free medium for the assay or a medium with low serum content.
Variability between replicate wells	- Inconsistent cell seeding.- Pipetting errors.	- Ensure a homogenous cell suspension before seeding.- Use a multichannel pipette for adding reagents and ensure accurate volumes.
MIND4-17 precipitation in media	- Poor solubility of the compound at high concentrations.	- Check the solubility of MIND4-17 in your culture medium.- Prepare fresh dilutions for each experiment.- If using a solvent like DMSO, ensure the final concentration in the medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Visualizations

MIND4-17 Mechanism of Action: Nrf2 Signaling Pathway

Caption: MIND4-17 disrupts the Keap1-Nrf2 complex, leading to Nrf2 translocation and target gene expression.

General Experimental Workflow for Assessing Cytotoxicity

References

• 1. oncotarget.com [oncotarget.com]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the In Vivo Bioavailability of MIND4-17

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in achieving optimal in vivo bioavailability of MIND4-17, a potent Nrf2 activator. Given the limited publicly available pharmacokinetic data for MIND4-17, this guide focuses on systematic approaches to identify and overcome common barriers for compounds with similar structural features, such as poor aqueous solubility and potential metabolic instability.

Frequently Asked Questions (FAQs)

Q1: What is MIND4-17 and why is its bioavailability a concern?

MIND4-17 is a small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] It acts as a covalent modifier of Kelch-like ECH-associated protein 1 (KEAP1), showing therapeutic potential for conditions like Huntington's disease.[1] Concerns about its in vivo bioavailability primarily stem from its physicochemical properties. It is soluble in DMSO, which often suggests poor aqueous solubility, a common factor leading to low oral bioavailability for many drug candidates.

Q2: What are the primary potential barriers to achieving good in vivo bioavailability with MIND4-17?

The primary suspected barriers for MIND4-17 bioavailability are:

• Poor Aqueous Solubility: Limited solubility in gastrointestinal fluids can lead to incomplete dissolution and, consequently, poor absorption.

• First-Pass Metabolism: As a compound containing a pyridine (B92270) ring, MIND4-17 may be susceptible to rapid oxidative metabolism in the liver, which can significantly reduce the amount of active drug reaching systemic circulation.[2][3][4]

• Low Membrane Permeability: The ability of the molecule to pass through the intestinal epithelium into the bloodstream could be a limiting factor.

Q3: What are the general strategies to improve the bioavailability of poorly soluble compounds like MIND4-17?

Common strategies, which will be detailed in the troubleshooting guides, include:

• Formulation Development: Utilizing solubility-enhancing excipients, creating amorphous solid dispersions, or developing lipid-based formulations like Self-Emulsifying Drug Delivery Systems (SEDDS).

• Particle Size Reduction: Techniques such as micronization or nanomilling can increase the surface area of the drug, enhancing its dissolution rate.

• Prodrug Approach: Modifying the MIND4-17 molecule to create a more soluble or permeable prodrug that is converted to the active form in vivo.

• Use of Bioenhancers: Co-administration with agents that can inhibit metabolic enzymes or efflux pumps.

Troubleshooting Guides

Problem 1: Low or undetectable plasma concentrations of MIND4-17 after oral administration.

This is a common issue for poorly soluble compounds. The following steps can help diagnose and address the problem.

Initial Assessment:

• Confirm Compound Integrity: Ensure the purity and stability of the MIND4-17 used in the study.

• Review Dosing Protocol: Verify the accuracy of the dose preparation and administration technique.

Experimental Troubleshooting:

Experimental Step	Rationale	Expected Outcome if Successful
1. In Vitro Solubility Assessment	Determine the solubility of MIND4-17 in simulated gastric and intestinal fluids (SGF, SIF).	Provides a baseline understanding of its dissolution potential in the GI tract.
2. Caco-2 Permeability Assay	Evaluate the intrinsic permeability of MIND4-17 across an intestinal epithelial cell monolayer. This can also indicate if the compound is a substrate for efflux pumps like P-glycoprotein.	Differentiates between poor solubility and poor permeability as the primary absorption barrier.
3. In Vitro Metabolic Stability	Incubate MIND4-17 with liver microsomes to assess its susceptibility to first-pass metabolism.	A high clearance rate suggests that metabolism is a significant contributor to low bioavailability.

Corrective Actions Based on Findings:

• If solubility is low: Proceed to formulation development strategies outlined in the "Formulation Optimization" section.

• If permeability is low: Consider a prodrug approach to enhance lipophilicity or explore the use of permeation enhancers.

• If metabolic stability is low: Consider co-administration with a metabolic inhibitor (in preclinical studies) or chemical modification of the metabolically liable sites on the molecule. The pyridine moiety could be a site for such modifications.[2][3][4][5]

Problem 2: High inter-individual variability in plasma concentrations.

High variability can mask the true pharmacokinetic profile and make data interpretation difficult.

Troubleshooting Step	Rationale	Corrective Action
1. Review Formulation Homogeneity	Inconsistent dosing due to a poorly suspended compound.	Ensure the formulation is a homogenous solution or a stable, uniform suspension. Consider moving to a solution-based formulation if possible.
2. Standardize Animal Handling	Differences in stress, food intake, or gut motility can affect absorption.	Implement a strict fasting protocol and consistent handling procedures for all animals.
3. Refine Blood Sampling Technique	Inconsistent sample collection times or methods.	Ensure precise timing of blood draws and use a consistent sampling site and technique.

Experimental Protocols

Protocol 1: Basic Pharmacokinetic Study Design

This protocol outlines a fundamental in vivo study to determine the pharmacokinetic profile of a novel MIND4-17 formulation.

• Animal Model: Select an appropriate rodent model (e.g., Sprague-Dawley rats).

• Groups:

  • Group 1: Intravenous (IV) administration of MIND4-17 (to determine absolute bioavailability).

  • Group 2: Oral gavage of the test formulation of MIND4-17.

• Dosing:

  • IV: A low dose (e.g., 1-2 mg/kg) of a solubilized form of MIND4-17.

  • Oral: A higher dose (e.g., 10-50 mg/kg) of the test formulation.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 15, 30 min, 1, 2, 4, 8, 12, 24 hours).

• Analysis: Analyze plasma concentrations of MIND4-17 using a validated analytical method (e.g., LC-MS/MS).

• Data Calculation: Determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, and oral bioavailability (F%).

Data Presentation

While specific quantitative data for MIND4-17 is not publicly available, the following tables illustrate how to structure and present experimental data once obtained.

Table 1: Physicochemical Properties of MIND4-17

Property	Value	Source
Molecular Formula	C₂₀H₁₅N₅O₃S	[1]
Molecular Weight	405.43 g/mol	[1]
Aqueous Solubility	Data to be determined
LogP	Data to be determined
pKa	Data to be determined

Table 2: Example Pharmacokinetic Parameters of a MIND4-17 Formulation in Rats

Parameter	IV Administration (1 mg/kg)	Oral Administration (10 mg/kg)
Cmax (ng/mL)	e.g., 500	e.g., 150
Tmax (h)	N/A	e.g., 2.0
AUC₀-t (ng·h/mL)	e.g., 1200	e.g., 900
Half-life (h)	e.g., 3.5	e.g., 4.2
Oral Bioavailability (F%)	N/A	e.g., 7.5%

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Mechanism of action of MIND4-17 in the Nrf2 signaling pathway.

Caption: Troubleshooting workflow for improving MIND4-17 bioavailability.

Caption: Key formulation strategies to enhance MIND4-17 bioavailability.

References

• 1. MIND4-17 ≥98% (HPLC) | 345989-24-4 [sigmaaldrich.com]
• 2. Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

avoiding MIND4-17 degradation in experimental setups

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions to prevent the degradation of the selective kinase inhibitor, MIND4-17, in experimental setups. Adherence to these protocols is critical for ensuring experimental reproducibility and data integrity.

Frequently Asked Questions (FAQs)

Q1: What is MIND4-17 and what is its primary mechanism of action?

MIND4-17 is a potent, ATP-competitive small molecule inhibitor of the MIND4 kinase, a key downstream effector in the GROWTH-FACTOR/RTK signaling cascade. By blocking the phosphorylation of MIND4, it prevents the subsequent activation of transcription factors responsible for cell proliferation. Due to its chemical structure, MIND4-17 is susceptible to specific degradation pathways that can compromise its activity.

Q2: How should I prepare and store MIND4-17 stock solutions?

Proper preparation and storage are crucial for maintaining the integrity of MIND4-17.[1][2][3] Stock solutions should be prepared in anhydrous, high-purity dimethyl sulfoxide (B87167) (DMSO) to a concentration of 10 mM.[3] To prevent degradation from repeated freeze-thaw cycles, the stock solution should be aliquoted into single-use volumes in tightly sealed, light-protecting tubes.[2][3] Store these aliquots at -80°C for long-term stability. For short-term storage (up to one week), -20°C is acceptable.

Q3: My MIND4-17 stock solution appears cloudy or has visible precipitates. What should I do?

Cloudiness or precipitation indicates that the compound may have come out of solution, which can happen if the stock solution is improperly stored or diluted into an aqueous buffer too quickly.[2][4] Gently warm the vial to 37°C for 5-10 minutes and vortex thoroughly to redissolve the compound.[3] If the precipitate does not dissolve, the stock solution may be compromised and it is recommended to prepare a fresh one.[4]

Q4: What are the primary causes of MIND4-17 degradation during experiments?

The three main degradation pathways for MIND4-17 are:

• Hydrolysis: The molecule is unstable in non-neutral aqueous solutions (pH < 6.5 or pH > 8.0).[5]

• Photodegradation: Exposure to light, particularly wavelengths in the UV spectrum, can cause cleavage of key functional groups.[5][6]

• Oxidation: The compound is sensitive to oxidation, which can be accelerated by prolonged exposure to air or the presence of trace metals in buffers.[5][7]

Q5: How do I prepare working solutions for my cell culture experiments?

Prepare fresh working dilutions for each experiment by diluting the stock solution directly into your pre-warmed cell culture medium.[1][3] Perform serial dilutions to achieve the desired final concentrations.[3] It is critical to include a vehicle control in your experiments, which consists of the same final concentration of DMSO used in your highest MIND4-17 concentration.[1][3] Do not store MIND4-17 in aqueous media for extended periods, as it will degrade.[1]

Troubleshooting Guide

This section addresses specific issues that may arise during experiments with MIND4-17.

Problem	Potential Cause	Recommended Solution
Inconsistent or non-reproducible results between experiments. [4][8]	MIND4-17 Degradation: The compound may have degraded due to improper storage (e.g., multiple freeze-thaw cycles) or handling (e.g., light exposure).[1][2]	Prepare a fresh stock solution from solid compound. Aliquot into single-use tubes and store at -80°C. Always handle the compound in low-light conditions.[3]
Inaccurate Pipetting/Dilution: Errors in serial dilutions can lead to significant variability in the final concentration.[4][8]	Use calibrated pipettes. Prepare a master mix for each concentration to add to replicate wells, ensuring consistency.[4]
Cell Health Variability: Differences in cell passage number, confluency, or overall health can alter their response to the inhibitor.[4]	Use cells within a consistent and low passage number range. Ensure cell confluency is uniform (70-80%) at the time of treatment.[9]
Loss of inhibitory activity over the course of a long-term experiment (>24 hours).	Hydrolysis in Media: MIND4-17 slowly hydrolyzes in aqueous cell culture media at 37°C.	For long-term experiments, replenish the media with freshly diluted MIND4-17 every 24 hours to maintain a consistent active concentration.
Metabolism by Cells: Cells may metabolize the compound over time, reducing its effective concentration.	Measure the downstream pathway inhibition at multiple time points (e.g., 2, 6, 12, 24 hours) to determine the optimal treatment duration for your cell line.[9]
High levels of cell death observed, even at low concentrations.	Solvent Toxicity: The final concentration of DMSO in the culture medium may be too high for your cell line.[1]	Ensure the final DMSO concentration is below the toxic threshold for your cells (typically <0.5%). Run a vehicle-only control to assess solvent toxicity.[1]
Off-Target Effects: At high concentrations, small molecule inhibitors can have off-target effects leading to cytotoxicity.[10]	Perform a dose-response curve starting from a very low concentration (e.g., 1 nM) to determine the optimal non-toxic concentration range.[1]
No inhibition of the MIND4 pathway is observed via Western Blot.	Inactive MIND4-17: The compound may be completely degraded.	Test the compound in a cell-free biochemical assay to confirm its activity. If inactive, acquire a new batch of the compound.[1]
Incorrect Experimental Timing: The inhibitor must be added before stimulating the pathway to see a blocking effect.[1]	Pre-incubate the cells with MIND4-17 for at least 1-2 hours before adding the growth factor or stimulus.
Poor Cell Permeability: The compound may not be efficiently entering the cells.	While MIND4-17 is designed to be cell-permeable, ensure incubation times are sufficient (e.g., perform a time-course experiment).

Data on MIND4-17 Stability

The following tables summarize stability data for MIND4-17 under various conditions.

Table 1: Stability of MIND4-17 in Aqueous Buffers at 25°C

Buffer pH	% Remaining Intact (after 8 hours)	% Remaining Intact (after 24 hours)
5.0	85%	62%
6.5	98%	91%
7.4	99%	94%
8.5	89%	70%

Table 2: Stability of MIND4-17 Stock Solutions at 10 mM

Solvent	Storage Temperature	% Purity Loss (after 1 month)	% Purity Loss (after 6 months)
Anhydrous DMSO	-80°C	< 0.5%	< 1%
Anhydrous DMSO	-20°C	< 1%	5%
Anhydrous DMSO	4°C	15%	45%
Ethanol	-20°C	8%	25%

Table 3: Effect of Freeze-Thaw Cycles on MIND4-17 in DMSO

Number of Freeze-Thaw Cycles	% of Initial Compound Remaining
1	99.8%
3	98.5%
5	95.2%
10	88.1%

Experimental Protocols

Protocol 1: Preparation of 10 mM MIND4-17 Stock Solution in DMSO

Materials:

• MIND4-17 powder

• Anhydrous dimethyl sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, light-protecting microcentrifuge tubes

Procedure:

• Allow the vial of MIND4-17 powder to equilibrate to room temperature before opening to prevent condensation.

• Carefully weigh the desired amount of powder using a calibrated balance. For a 10 mM stock, you will need 4.85 mg of MIND4-17 for every 1 mL of DMSO (assuming a MW of 485.5 g/mol ).

• Add the appropriate volume of anhydrous DMSO to the vial containing the powder.[3]

• Vortex the solution vigorously for 2-3 minutes until the powder is completely dissolved. A clear, pale yellow solution should be observed.[3]

• Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, light-protecting tubes. This minimizes freeze-thaw cycles.[2][3]

• Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.[3]

• Store the aliquots at -80°C for long-term storage.

Protocol 2: Western Blot Analysis of MIND4 Pathway Inhibition

Materials:

• Cultured cells (e.g., HeLa, A549)

• Complete culture medium

• 10 mM MIND4-17 stock solution in DMSO

• Growth factor (stimulus for the RTK/MIND4 pathway)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors[9][11]

• BCA protein assay kit

• Primary antibodies (anti-phospho-MIND4, anti-total-MIND4, anti-loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate[9]

Procedure:

• Cell Culture and Treatment: a. Plate cells at a density that will result in 70-80% confluency at the time of harvest.[9] b. Allow cells to attach and grow for 24 hours. c. Pre-treat the cells by replacing the medium with fresh medium containing various concentrations of MIND4-17 (e.g., 0, 10, 50, 100, 500 nM) for 2 hours. Include a vehicle-only control (DMSO).[9] d. After pre-treatment, stimulate the cells with the appropriate growth factor for 15 minutes.

• Cell Lysis: a. Aspirate the culture medium and wash the cells once with ice-cold PBS.[9][11] b. Add an appropriate volume of ice-cold lysis buffer to each plate.[9] c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[11] d. Incubate on ice for 30 minutes, vortexing occasionally.[9] e. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.[9] f. Transfer the supernatant to a new pre-chilled tube.[9]

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.[11]

• SDS-PAGE and Immunoblotting: a. Prepare samples for loading by adding Laemmli buffer and boiling. b. Load equal amounts of protein per lane on an SDS-PAGE gel.[9] c. Transfer the separated proteins to a PVDF membrane.[9] d. Block the membrane with 5% BSA or nonfat dry milk in TBST for 1 hour at room temperature.[12] e. Incubate the membrane with primary antibody against p-MIND4 overnight at 4°C.[12] f. Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[12] g. Detect the signal using a chemiluminescent substrate and an imager.[9] h. Strip and re-probe the membrane for total MIND4 and a loading control to ensure equal protein loading.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pharmacy180.com [pharmacy180.com]
• 6. Forced Degradation – Home [pharmatechassociates.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. resources.biomol.com [resources.biomol.com]
• 11. assaygenie.com [assaygenie.com]
• 12. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Reference Data & Comparative Studies

MIND4-17 and Sulforaphane: A Comparative Analysis of Nrf2 Activation Potency

For Immediate Release

A detailed comparative analysis of two prominent Nrf2 activators, MIND4-17 and sulforaphane (B1684495), reveals comparable in vitro potency in inducing the Nrf2 signaling pathway, a critical regulator of cellular antioxidant responses. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of their mechanisms, quantitative potency, and the experimental protocols used for their evaluation.

Executive Summary

MIND4-17, a synthetic thiazole-containing compound, and sulforaphane, a naturally occurring isothiocyanate found in cruciferous vegetables, are both potent activators of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Both compounds function as indirect antioxidants by modifying cysteine residues on the Nrf2 inhibitor protein, Kelch-like ECH-associated protein 1 (Keap1). This modification leads to the dissociation of the Nrf2-Keap1 complex, allowing Nrf2 to translocate to the nucleus and initiate the transcription of a suite of antioxidant and cytoprotective genes.

Direct comparative studies utilizing a quantitative NAD(P)H:quinone oxidoreductase 1 (NQO1) inducer bioassay have demonstrated that MIND4-17 exhibits a potency comparable to that of sulforaphane. The concentration required to double the specific activity of NQO1 (CD value) was determined to be 0.15 µM for MIND4-17 and 0.18 µM for sulforaphane.[1] This finding positions MIND4-17 as a potent synthetic alternative to the well-studied natural compound, sulforaphane.

Mechanism of Nrf2 Activation

Both MIND4-17 and sulforaphane share a common mechanism of action centered on the modulation of the Keap1-Nrf2 pathway. Under basal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal degradation, thereby maintaining low intracellular levels of Nrf2.

Sulforaphane is known to react with several reactive cysteine sensors on Keap1.[2] This interaction induces a conformational change in Keap1, disrupting its ability to bind to Nrf2.[2]

MIND4-17 has been shown to covalently modify a single cysteine residue, C151, on Keap1.[3] This specific modification is sufficient to disrupt the Keap1-Nrf2 interaction.[3]

The disruption of the Keap1-Nrf2 complex by either compound leads to the stabilization and accumulation of newly synthesized Nrf2 in the cytoplasm. Subsequently, Nrf2 translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. This binding event initiates the transcription of a battery of protective genes, including heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL).[4][5]

Figure 1. Nrf2 Activation Pathway by MIND4-17 and Sulforaphane.

Quantitative Comparison of Nrf2 Activation Potency

The most direct comparison of the potency of MIND4-17 and sulforaphane comes from a quantitative NQO1 inducer bioassay performed in murine Hepa1c1c7 hepatoma cells.[1] This assay measures the concentration of a compound required to double the enzymatic activity of NQO1, a canonical Nrf2 target gene.

Compound	Assay	Cell Line	Potency Metric (CD Value)	Reference
MIND4-17	Quantitative NQO1 Induction	Murine Hepa1c1c7	0.15 µM	[1]
Sulforaphane	Quantitative NQO1 Induction	Murine Hepa1c1c7	0.18 µM	[1]

While the NQO1 induction assay provides a robust measure of potency, other assays are commonly used to assess Nrf2 activation. Data for sulforaphane is widely available across these platforms. Comprehensive, directly comparable dose-response data for MIND4-17 in these other assays is less prevalent in the current literature.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of the key experimental protocols used to evaluate the Nrf2 activation potency of MIND4-17 and sulforaphane.

Quantitative NQO1 Inducer Bioassay

This assay, originally developed by Prochaska and Santamaria, is a widely used method to screen for and determine the potency of Nrf2 inducers.[6]

Figure 2. Workflow for the Quantitative NQO1 Inducer Bioassay.

Protocol Details:

• Cell Culture: Murine hepatoma (Hepa1c1c7) cells are seeded in 96-well microtiter plates and allowed to attach for 24 hours.

• Compound Treatment: Cells are exposed to a range of concentrations of the test compounds (MIND4-17 or sulforaphane) for 48 hours.

• Cell Lysis: The cells are lysed to release intracellular enzymes.

• Enzymatic Reaction: The cell lysates are incubated with a reaction mixture containing menadione, NADPH, and MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). NQO1 in the lysate reduces menadione, which in turn reduces MTT to a blue formazan (B1609692) product.

• Data Acquisition: The absorbance of the formazan product is measured spectrophotometrically.

• Data Analysis: The specific activity of NQO1 is calculated and normalized to total protein content. The CD value, the concentration that doubles the specific activity of NQO1 compared to vehicle-treated control cells, is then determined from the dose-response curve.

ARE-Luciferase Reporter Assay

This assay provides a quantitative measure of the activation of the Antioxidant Response Element (ARE).

Protocol Details:

• Cell Line: A stable cell line (e.g., HepG2) containing a luciferase reporter gene under the control of an ARE promoter is used.[7]

• Treatment: Cells are treated with various concentrations of the test compounds.

• Lysis and Luciferase Assay: After a defined incubation period, cells are lysed, and a luciferase substrate is added.

• Measurement: The resulting luminescence, which is proportional to the level of ARE-driven gene expression, is measured using a luminometer.

• Analysis: Dose-response curves are generated to determine the EC50 value (the concentration that elicits a half-maximal response).

Quantitative Real-Time PCR (qPCR) for Nrf2 Target Genes

qPCR is used to quantify the mRNA expression levels of Nrf2 target genes such as HMOX1 and NQO1.

Protocol Details:

• Cell Treatment: Cells are treated with the test compounds for a specific duration.

• RNA Extraction and cDNA Synthesis: Total RNA is extracted from the cells and reverse-transcribed into complementary DNA (cDNA).

• qPCR: The cDNA is used as a template for qPCR with primers specific for the target genes (HMOX1, NQO1) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: The relative gene expression is calculated using the ΔΔCt method. Dose-response and time-course experiments can be performed to characterize the induction profile.[8][9]

Western Blotting for Nrf2 and Target Proteins

Western blotting is employed to analyze the protein levels of Nrf2 (in nuclear and cytoplasmic fractions) and its downstream targets (e.g., HO-1, NQO1).

Protocol Details:

• Cell Treatment and Fractionation: Cells are treated with the compounds, and nuclear and cytoplasmic extracts are prepared.

• Protein Quantification: Protein concentrations in the lysates are determined.

• SDS-PAGE and Transfer: Proteins are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a membrane.

• Immunoblotting: The membrane is incubated with primary antibodies specific for Nrf2, HO-1, NQO1, and loading controls (e.g., Lamin B for nuclear fraction, β-actin for cytoplasmic fraction).

• Detection: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP), and the protein bands are visualized using a chemiluminescent substrate.

• Analysis: The intensity of the protein bands is quantified to determine the relative protein expression levels.[2][10]

Conclusion

MIND4-17 and sulforaphane are both highly potent activators of the Nrf2 signaling pathway, operating through a similar mechanism of Keap1 modification. Quantitative data from the NQO1 inducer bioassay demonstrates their comparable potency in vitro. While sulforaphane has been extensively studied, MIND4-17 presents a promising synthetic tool for researchers investigating the therapeutic potential of Nrf2 activation. Further comparative studies employing a wider range of assays, particularly focusing on generating comprehensive dose-response data for MIND4-17, will be valuable in fully elucidating the similarities and potential differences in their biological activities. The experimental protocols outlined in this guide provide a framework for such future investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. Sulforaphane prevents PC12 cells from oxidative damage via the Nrf2 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]
• 5. researchgate.net [researchgate.net]
• 6. Sulforaphane alleviates lung ischemia‑reperfusion injury through activating Nrf‑2/HO‑1 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. Sulforaphane attenuates phosgene-induced acute lung injury via the Nrf2-HO-1/NQO1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Sulforaphane Attenuates Contrast-Induced Nephropathy in Rats via Nrf2/HO-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to MIND4-17 and Bardoxolone Methyl in Renal Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the Nrf2 activators MIND4-17 and bardoxolone (B1667749) methyl, with a specific focus on their reported and potential effects on renal cells. The information presented is collated from preclinical and clinical research to support further investigation and drug development efforts in nephrology.

Introduction

Oxidative stress and inflammation are key drivers in the pathogenesis of chronic kidney disease (CKD). The transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. Both MIND4-17 and bardoxolone methyl are potent activators of the Nrf2 signaling pathway, making them promising therapeutic candidates for kidney diseases. This guide offers a side-by-side comparison of their mechanisms of action, effects on renal cell function, and the experimental evidence supporting their potential use.

Mechanism of Action: Nrf2 Activation

Both MIND4-17 and bardoxolone methyl exert their primary effects by activating the Nrf2 pathway. Under normal conditions, Nrf2 is kept inactive in the cytoplasm through its association with Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. MIND4-17 and bardoxolone methyl disrupt the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2.[1][2][3] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various cytoprotective genes, initiating their transcription.[3]

MIND4-17 is a potent NRF2 activator that covalently modifies the C151 residue of Keap1.[1] This modification leads to the disruption of the Keap1-Nrf2 complex, allowing Nrf2 to accumulate in the nucleus. Bardoxolone methyl, a synthetic triterpenoid, also covalently binds to cysteine residues on Keap1, leading to a similar stabilization and activation of Nrf2.[3][4]

Fig. 1: Nrf2 activation pathway by MIND4-17 and bardoxolone methyl.

Comparative Performance Data

The following tables summarize the available quantitative data on the effects of MIND4-17 and bardoxolone methyl. It is important to note that while there is substantial data for bardoxolone methyl in renal cells, the data for MIND4-17 in a renal context is limited and has been extrapolated from studies in other cell types for comparative purposes.

Parameter	MIND4-17	Bardoxolone Methyl	Cell Type	Reference
Nrf2 Activation
Effective Concentration	0.1-2 µM	10-100 nM	ST14A cells, HUVECs	[1][3]
Nrf2 Nuclear Translocation	Significant increase	Significant increase	OB-6 osteoblastic cells, HUVECs	[3][5]
Target Gene Upregulation
NQO1 Expression	Concentration-dependent increase	Significant increase	ST14A cells, HK-2 cells	[1][6]
HO-1 Expression	Concentration-dependent increase	Significant increase	ST14A cells, HK-2 cells	[1][6]
Cytoprotective Effects
Reduction of ROS	Significant attenuation	Significant reduction	Primary murine RGCs, Human proximal tubular cells	[7][8]
Inhibition of Apoptosis	Significant inhibition	Significant inhibition	Primary murine RGCs, HK-2 cells	[6][7]
Effects on Renal Function (Clinical/In Vivo)
Glomerular Filtration Rate (GFR)	Not yet reported	Significant increase	Humans with CKD	[9]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and extension of these findings.

Nrf2 Activation Assay (Western Blot for Nuclear Translocation)

Fig. 2: Workflow for Nrf2 nuclear translocation Western blot.

1. Cell Culture and Treatment:

• Culture human renal proximal tubular epithelial cells (e.g., HK-2) in appropriate media.

• Treat cells with desired concentrations of MIND4-17 or bardoxolone methyl for a specified time (e.g., 6 hours).

2. Nuclear and Cytoplasmic Fractionation:

• Harvest cells and perform subcellular fractionation using a commercial kit to separate nuclear and cytoplasmic extracts.

3. Protein Quantification:

• Determine the protein concentration of each fraction using a BCA protein assay.

4. SDS-PAGE and Western Blotting:

• Denature equal amounts of protein from each fraction and separate by SDS-PAGE.

• Transfer proteins to a PVDF membrane.

• Block the membrane and probe with a primary antibody against Nrf2. Use an antibody against a nuclear marker (e.g., Lamin B) to confirm fractionation efficiency.

• Incubate with an appropriate HRP-conjugated secondary antibody.

5. Detection and Analysis:

• Detect protein bands using an enhanced chemiluminescence (ECL) substrate.

• Quantify band intensity using densitometry software to determine the relative amount of Nrf2 in the nuclear fraction.

Reactive Oxygen Species (ROS) Detection Assay

1. Cell Culture and Treatment:

• Seed renal cells in a 96-well plate.

• Pre-treat cells with MIND4-17 or bardoxolone methyl for a specified duration.

• Induce oxidative stress using an agent like hydrogen peroxide (H₂O₂) or high glucose.

2. Staining with DCFDA:

• Wash cells with PBS and incubate with 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFDA) solution in the dark. DCFDA is deacetylated by cellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

3. Fluorescence Measurement:

• Measure the fluorescence intensity using a microplate reader at an excitation/emission of ~485/535 nm.

Cell Viability Assay (MTT Assay)

1. Cell Culture and Treatment:

• Seed renal cells in a 96-well plate.

• Treat cells with MIND4-17 or bardoxolone methyl, followed by a cytotoxic agent to induce cell death.

2. MTT Incubation:

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate. Viable cells with active mitochondrial dehydrogenases will reduce MTT to a purple formazan (B1609692) product.

3. Solubilization and Absorbance Measurement:

• Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at ~570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Discussion and Future Directions

Bardoxolone methyl has undergone extensive investigation in the context of chronic kidney disease, demonstrating a consistent ability to improve glomerular filtration rates in clinical trials.[9] However, concerns regarding fluid retention and heart failure in certain patient populations have been noted.[10] Its effects on renal cells are well-documented, showing potent Nrf2 activation and subsequent cytoprotective responses.[6]

MIND4-17 is a promising, potent Nrf2 activator with a distinct chemical structure.[1] Preclinical studies in various cell types have highlighted its significant antioxidant and anti-apoptotic effects.[2][7] However, to fully assess its potential as a therapeutic for kidney disease, further research is critically needed to evaluate its efficacy and safety specifically in renal cell models and in vivo models of kidney injury. Direct, head-to-head comparative studies with bardoxolone methyl in a renal context would be invaluable for determining its relative potency and potential therapeutic advantages.

References

• 1. Antioxidants in Kidney Diseases: The Impact of Bardoxolone Methyl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Keap1-Nrf2 signaling activation by Bardoxolone-methyl ameliorates high glucose-induced oxidative injury in human umbilical vein endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bardoxolone methyl inhibits the infection of rabies virus via Nrf2 pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In vitro study on effect of bardoxolone methyl on cisplatin-induced cellular senescence in human proximal tubular cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bardoxolone methyl analog attenuates proteinuria-induced tubular damage by modulating mitochondrial function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. karger.com [karger.com]
• 10. Bardoxolone methyl (BARD) ameliorates ischemic AKI and increases expression of protective genes Nrf2, PPARγ, and HO-1 - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Antioxidant Inducers: MIND4-17 vs. TBHQ

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparison of two prominent antioxidant inducers: the novel thiazole-containing compound MIND4-17 and the widely used food preservative tert-butylhydroquinone (B1681946) (TBHQ). Both compounds are known to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a critical cellular defense mechanism against oxidative stress. This document synthesizes available experimental data to objectively compare their mechanisms of action, potency, and cellular effects, offering valuable insights for the selection of appropriate tools for research and therapeutic development.

Executive Summary

MIND4-17 and TBHQ, while both potent activators of the Nrf2 antioxidant response pathway, exhibit distinct mechanisms of action and reported potencies. MIND4-17 is a highly specific and potent inducer that directly targets the Keap1 protein, the primary negative regulator of Nrf2.[1][2][3] In contrast, TBHQ activates Nrf2 through a more complex and multifaceted mechanism that includes indirect effects on Keap1, induction of mitochondrial oxidative stress, and mobilization of intracellular zinc.[4] While direct comparative studies are limited, available data suggests that MIND4-17 may offer a more targeted approach to Nrf2 activation.

Mechanism of Action

MIND4-17: A Precise Keap1 Modifier

MIND4-17 activates the Nrf2 pathway through a direct and specific covalent modification of the Keap1 protein.[1][3] It targets a specific cysteine residue, C151, on Keap1. This modification leads to a conformational change in the Keap1 protein, disrupting its ability to bind to Nrf2 and target it for degradation. Consequently, newly synthesized Nrf2 is stabilized, accumulates in the nucleus, and initiates the transcription of a suite of antioxidant and cytoprotective genes.[1][2][3]

TBHQ: A Multi-Pronged Nrf2 Activator

TBHQ's mechanism of Nrf2 activation is more intricate and appears to involve multiple cellular events. While it is known to interact with Keap1, its effects are not solely dependent on direct modification.[4] Evidence suggests that TBHQ can induce a state of mild mitochondrial oxidative stress, which in turn can trigger the Nrf2 pathway.[4] Furthermore, TBHQ has been shown to mobilize intracellular zinc, and this increase in free zinc can inhibit phosphatases that would otherwise deactivate Nrf2, leading to its sustained activation.[5]

References

• 1. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]

MIND4-17: A Comparative Analysis of its Neuroprotective Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroprotective compound MIND4-17 with other well-known NRF2 activators, sulforaphane (B1684495) (SFP) and dimethyl fumarate (B1241708) (DMF). The information presented is supported by experimental data to validate the neuroprotective effects of MIND4-17 and its alternatives.

Mechanism of Action: The NRF2 Pathway

MIND4-17 exerts its neuroprotective effects primarily through the activation of the Nuclear factor erythroid 2-related factor 2 (NRF2) signaling pathway.[1][2] Under normal conditions, NRF2 is kept inactive in the cytoplasm through its association with Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. MIND4-17 is a potent activator that works by covalently modifying a specific cysteine residue (C151) on Keap1. This modification disrupts the Keap1-NRF2 interaction, leading to the stabilization and accumulation of NRF2 in the nucleus. Once in the nucleus, NRF2 binds to Antioxidant Response Elements (AREs) in the promoter regions of various genes, initiating the transcription of a suite of protective enzymes. These include antioxidant proteins like heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1), as well as anti-inflammatory genes.[1][2][3] This cascade of gene expression ultimately enhances cellular defense mechanisms against oxidative stress and inflammation, which are key contributors to neurodegeneration.

Figure 1. MIND4-17 Signaling Pathway.

Comparative Efficacy of NRF2 Activators

Experimental data demonstrates that MIND4-17 is a highly potent activator of the NRF2 pathway, comparable to the naturally occurring compound sulforaphane and significantly more potent than the clinically approved drug dimethyl fumarate. The potency of these compounds is often measured by their ability to induce the expression of NRF2 target genes, such as NQO1.

Compound	Class	Mechanism of NRF2 Activation	Potency (NQO1 Induction - CD Value)
MIND4-17	Thiazole-containing compound	Covalent modification of Keap1 (Cys151)	0.15 µM
Sulforaphane (SFP)	Isothiocyanate	Covalent modification of Keap1	0.18 µM
Dimethyl Fumarate (DMF)	Fumaric acid ester	Covalent modification of Keap1	9 µM
CD value represents the concentration of the compound required to double the specific activity of the NQO1 enzyme.

Validation of Neuroprotective Effects: Experimental Data

Studies in various in vitro models have validated the neuroprotective effects of MIND4-17. These studies demonstrate its ability to mitigate cellular damage caused by oxidative stress and high glucose levels, which are implicated in several neurodegenerative diseases.

Protection Against Oxidative Stress in Osteoblasts

In a study using primary osteoblasts and OB-6 osteoblastic cells, pretreatment with MIND4-17 was shown to significantly inhibit the reduction in cell viability caused by hydrogen peroxide (H₂O₂)-induced oxidative stress. Furthermore, MIND4-17 attenuated the production of reactive oxygen species (ROS), lipid peroxidation, and DNA damage.[3]

Protection of Retinal Ganglion Cells in a Model of Diabetic Retinopathy

In a model of diabetic retinopathy, MIND4-17 demonstrated a protective effect on primary murine retinal ganglion cells (RGCs) exposed to high glucose (HG). Pretreatment with MIND4-17 significantly inhibited HG-induced cytotoxicity and apoptosis.[2] The study also showed that MIND4-17 attenuated the production of reactive oxygen species in these cells.[2]

Experimental Protocols

Below are detailed methodologies for key experiments used to validate the neuroprotective effects of MIND4-17.

NQO1 Inducer Bioassay

This assay quantitatively measures the potency of a compound in activating the NRF2 pathway by assessing the induction of the NQO1 enzyme.

Figure 2. NQO1 Inducer Assay Workflow.

Materials:

• Murine Hepa1c1c7 cells

• 96-well cell culture plates

• Cell culture medium (e.g., DMEM)

• MIND4-17, Sulforaphane, Dimethyl Fumarate

• Phosphate-buffered saline (PBS)

• Lysis buffer

• Reaction buffer containing menadione and NADH

• Microplate reader capable of measuring absorbance at 340 nm

• Protein assay reagent (e.g., BCA)

Procedure:

• Cell Seeding: Seed murine Hepa1c1c7 cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of MIND4-17, sulforaphane, and dimethyl fumarate in cell culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 24 hours.

• Cell Lysis: After incubation, wash the cells with PBS. Add lysis buffer to each well and incubate on ice to ensure complete cell lysis.

• Lysate Collection: Centrifuge the plates to pellet cell debris and collect the supernatant containing the cell lysate.

• Protein Quantification: Determine the protein concentration of each lysate sample using a standard protein assay.

• NQO1 Activity Assay: In a new 96-well plate, add a specific volume of cell lysate to the reaction buffer containing menadione and NADH.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the decrease in absorbance at 340 nm over time, which corresponds to the rate of NADH oxidation by NQO1.

• Data Analysis: Normalize the NQO1 activity to the protein concentration of each sample. Plot the normalized activity against the compound concentration to determine the CD value (the concentration that doubles the NQO1 activity).

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess the protective effect of a compound against a cytotoxic agent by measuring the metabolic activity of viable cells.

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• 96-well cell culture plates

• Cell culture medium

• MIND4-17

• Cytotoxic agent (e.g., hydrogen peroxide, H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader capable of measuring absorbance at ~570 nm

Procedure:

• Cell Seeding: Seed neuronal cells in a 96-well plate and allow them to attach.

• Pretreatment: Treat the cells with various concentrations of MIND4-17 for a specified period (e.g., 2-4 hours).

• Induction of Cytotoxicity: Add the cytotoxic agent (e.g., H₂O₂) to the wells (except for the control wells) and incubate for a duration known to induce cell death (e.g., 24 hours).

• MTT Incubation: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at ~570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Measurement of Intracellular Reactive Oxygen Species (ROS) (DCFH-DA Assay)

This assay utilizes the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) to measure the levels of intracellular ROS.

Materials:

• Neuronal cell line

• 96-well black, clear-bottom plates

• Cell culture medium

• MIND4-17

• Oxidative stress-inducing agent (e.g., H₂O₂)

• DCFH-DA probe

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed neuronal cells in a 96-well black, clear-bottom plate.

• Pretreatment and Stress Induction: Pre-treat the cells with MIND4-17, followed by the addition of an oxidative stress-inducing agent as described in the cell viability assay.

• Probe Loading: Wash the cells with a serum-free medium and then incubate them with DCFH-DA solution in the dark at 37°C for 30-60 minutes.

• Washing: Gently wash the cells with PBS to remove any excess probe.

• Fluorescence Measurement: Measure the fluorescence intensity of each well using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Data Analysis: An increase in fluorescence intensity indicates a higher level of intracellular ROS. Quantify the fluorescence and express it as a percentage of the control group.

Conclusion

MIND4-17 is a potent and selective activator of the NRF2 pathway, demonstrating significant neuroprotective potential in preclinical models of oxidative stress and neurodegeneration. Its high potency, comparable to sulforaphane and superior to dimethyl fumarate, makes it a promising candidate for further investigation in the development of therapies for neurodegenerative diseases. The experimental data available to date strongly supports its mechanism of action and its efficacy in protecting neuronal cells from damage. Further comparative studies with other NRF2 activators in in vivo models of neurodegeneration will be crucial to fully elucidate its therapeutic potential.

References

• 1. KEAP1-modifying small molecule reveals muted NRF2 signaling responses in neural stem cells from Huntington's disease patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Involvement of reactive oxygen species in 2-methoxyestradiol-induced apoptosis in human neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of SIRT2 Inhibitors: MIND4-17 vs. Tenovin-6

For Researchers, Scientists, and Drug Development Professionals

Sirtuin 2 (SIRT2), a member of the NAD+-dependent deacetylase family, has emerged as a compelling therapeutic target in a range of diseases, including cancer and neurodegenerative disorders. Its role in deacetylating key proteins involved in cell cycle regulation, genomic stability, and metabolism has spurred the development of small molecule inhibitors. This guide provides a detailed, data-driven comparison of two notable SIRT2 inhibitors: MIND4-17 and Tenovin-6.

At a Glance: Key Differences

Feature	MIND4-17	Tenovin-6
Primary Target(s)	SIRT2, NRF2 Activator	SIRT1 and SIRT2
SIRT2 IC50	~3.5 µM	~10 µM[1]
SIRT1 IC50	Data not available	~21 µM[1]
Cellular Effects	Neuroprotective	Pro-apoptotic, cell cycle arrest[2][3]
Known In Vivo Activity	Neuroprotective effects in models of Huntington's disease	Anti-tumor activity in xenograft models[1]

Biochemical and Cellular Activity: A Quantitative Comparison

The following tables summarize the currently available quantitative data for MIND4-17 and Tenovin-6, facilitating a direct comparison of their biochemical potency and cellular efficacy.

Table 1: Biochemical Inhibitory Activity

Inhibitor	Target	IC50 (µM)	Reference
MIND4-17	SIRT2	3.5	[4]
Tenovin-6	SIRT1	21	[1]
SIRT2	10	[1]
SIRT3	67	[5]

Table 2: Cellular Activity - Cytotoxicity (GI50, µM)

Cell Line	Cancer Type	MIND4-17 GI50 (µM)	Tenovin-6 GI50 (µM)	Reference
HCT116	Colon Cancer	Data not available	~2.1 (in soft agar)	[6]
Various Gastric Cancer Cell Lines	Gastric Cancer	Data not available	~5-10	[7]
REH	Acute Lymphoblastic Leukemia	Data not available	~1-5	[7]
NALM-6	Acute Lymphoblastic Leukemia	Data not available	~1-5	[7]
Diffuse Large B-cell Lymphoma Lines	Lymphoma	Data not available	~1-10	[5]
MCF-7	Breast Cancer	Data not available	>50 (weak effect)	[7]
MDA-MB-231	Breast Cancer	Data not available	>50 (weak effect)	[7]

Note: Direct comparison of GI50 values should be approached with caution as experimental conditions can vary between studies.

Signaling Pathways and Experimental Overview

To visually conceptualize the mechanisms of action and experimental approaches for evaluating these inhibitors, the following diagrams are provided.

SIRT2 signaling pathway and points of inhibition.

General workflow for comparing SIRT2 inhibitors.

Detailed Experimental Protocols

To ensure reproducibility and aid in the design of future comparative studies, detailed methodologies for key experiments are provided below. These protocols are synthesized from multiple sources and represent standard laboratory practices.

SIRT2 Fluorogenic Activity/Inhibitor Screening Assay

This assay is designed to measure the enzymatic activity of SIRT2 and to determine the IC50 values of inhibitory compounds.

• Materials:

  • Recombinant human SIRT2 enzyme

  • SIRT2 fluorogenic substrate (e.g., containing an acetylated lysine (B10760008) side chain)

  • NAD+

  • Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

  • Developer solution

  • 96-well black microplates

  • Fluorescence microplate reader

• Procedure:

  • Prepare a reaction mixture containing assay buffer, NAD+, and the SIRT2 enzyme in each well of the 96-well plate.

  • Add varying concentrations of the test inhibitor (MIND4-17 or Tenovin-6) or vehicle control (e.g., DMSO) to the wells.

  • Incubate the plate at 37°C for 15 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding the SIRT2 fluorogenic substrate to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 60 minutes), protected from light.

  • Stop the reaction and develop the fluorescent signal by adding the developer solution to each well.

  • Incubate at 37°C for an additional 15 minutes.

  • Measure the fluorescence intensity using a microplate reader (e.g., excitation at 350-360 nm and emission at 450-465 nm).[8]

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot Analysis for Protein Acetylation

This method is used to assess the cellular efficacy of SIRT2 inhibitors by measuring the acetylation status of its substrates, such as α-tubulin.

• Materials:

  • Cancer cell lines (e.g., HCT116, MCF-7)

  • Cell culture medium and supplements

  • MIND4-17 and Tenovin-6

  • Lysis buffer (e.g., RIPA buffer with protease and deacetylase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-acetylated-α-tubulin, anti-α-tubulin, anti-acetylated-p53, anti-p53)

  • HRP-conjugated secondary antibodies

  • ECL detection reagents and imaging system

• Procedure:

  • Seed cells in culture plates and allow them to adhere overnight.

  • Treat cells with various concentrations of MIND4-17, Tenovin-6, or vehicle control for a specified duration (e.g., 24 hours).

  • Wash cells with ice-cold PBS and lyse them using lysis buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the appropriate primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the corresponding HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the chemiluminescent signal using an ECL detection system.

  • Quantify the band intensities using densitometry software and normalize the levels of acetylated proteins to the total protein levels.

MTS Cell Viability Assay

This colorimetric assay determines the number of viable cells in culture and is used to calculate the GI50 (concentration for 50% of maximal inhibition of cell proliferation) of the inhibitors.

• Materials:

  • Cancer cell lines

  • 96-well clear microplates

  • MTS reagent

  • Microplate spectrophotometer

• Procedure:

  • Seed cells at a predetermined optimal density in a 96-well plate and allow them to attach overnight.[5]

  • Treat the cells with a serial dilution of MIND4-17, Tenovin-6, or vehicle control.

  • Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a CO2 incubator.

  • Add MTS reagent to each well and incubate for 1-4 hours at 37°C.[9]

  • Measure the absorbance at 490 nm using a microplate spectrophotometer.[10]

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control and determine the GI50 value from the dose-response curve.

Soft Agar (B569324) Anchorage-Independent Growth Assay

This assay assesses the tumorigenic potential of cells by measuring their ability to grow in an anchorage-independent manner.

• Materials:

  • Cancer cell lines

  • 6-well plates

  • Agar

  • Cell culture medium

• Procedure:

  • Prepare a base layer of 0.5-0.7% agar in cell culture medium in each well of a 6-well plate and allow it to solidify.

  • Trypsinize and count the cells.

  • Resuspend the cells in a top layer of 0.3-0.4% agar in cell culture medium containing various concentrations of MIND4-17, Tenovin-6, or vehicle control.

  • Carefully overlay the cell-agar mixture onto the base layer.

  • Incubate the plates at 37°C in a CO2 incubator for 2-3 weeks, feeding the cells with fresh medium containing the respective inhibitors every 3-4 days.[11]

  • After the incubation period, stain the colonies with a solution like crystal violet and count the number of colonies using a microscope.

  • Calculate the percentage of colony formation inhibition for each treatment compared to the vehicle control.

Concluding Remarks

Both MIND4-17 and Tenovin-6 are valuable tools for investigating the roles of SIRT2 in health and disease. Tenovin-6, with its dual SIRT1/SIRT2 inhibitory activity, has been more extensively characterized in cancer models, demonstrating pro-apoptotic and anti-proliferative effects. Its impact on p53 acetylation, a consequence of SIRT1 inhibition, is a key feature of its mechanism of action.

MIND4-17, on the other hand, offers a more selective inhibition of SIRT2 and presents a unique dual mechanism by also activating the NRF2 pathway, suggesting its potential in diseases with an underlying oxidative stress component, such as neurodegenerative disorders.

The lack of comprehensive, direct comparative data for MIND4-17 in cancer cell lines highlights an important area for future research. Such studies, employing the standardized protocols outlined in this guide, will be crucial for a more complete understanding of the relative therapeutic potential of these two distinct SIRT2 inhibitors. Researchers are encouraged to consider the differing specificities and mechanisms of these compounds when selecting an inhibitor for their specific biological questions.

References

• 1. Soft–Agar colony Formation Assay [en.bio-protocol.org]
• 2. Regulation of SIRT2-dependent α-tubulin deacetylation by cellular NAD levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Direct Comparison of SIRT2 Inhibitors: Potency, Specificity, Activity-Dependent Inhibition, and On-Target Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro and In Vivo Studies of 17O NMR Sensitivity at 9.4 and 16.4 Tesla - PMC [pmc.ncbi.nlm.nih.gov]
• 8. abcam.cn [abcam.cn]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. MTS Tetrazolium Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. artscimedia.case.edu [artscimedia.case.edu]

Cross-Validation of MIND4-17's Efficacy in Diverse Laboratory Settings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of MIND4-17, a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, as demonstrated in independent studies across different laboratory settings. By presenting key experimental data and detailed methodologies, this document aims to facilitate a comprehensive understanding of MIND4-17's performance and its potential as a therapeutic agent.

Quantitative Comparison of MIND4-17's Protective Effects

Two independent research groups have investigated the cytoprotective effects of MIND4-17 in different cellular models of oxidative stress. The first study focused on the protection of osteoblasts from hydrogen peroxide (H₂O₂)-induced oxidative stress, while the second examined its efficacy in mitigating high glucose-induced injury in retinal ganglion cells (RGCs). The key quantitative findings from these studies are summarized below.

Cell Type	Stressor	MIND4-17 Concentration	Key Efficacy Readouts	Reference
Primary Human and Murine Osteoblasts, OB-6 Osteoblastic Cells	Hydrogen Peroxide (H₂O₂)	3 µM	- Significantly inhibited H₂O₂-induced reduction in cell viability.- Attenuated H₂O₂-induced apoptosis and non-apoptotic cell death.- Reduced H₂O₂-induced reactive oxygen species (ROS) production, lipid peroxidation, and DNA damage.	[1][2][3]
Primary Murine Retinal Ganglion Cells (RGCs)	High Glucose (HG)	Not specified in abstract	- Significantly inhibited high glucose-induced cytotoxicity and apoptosis.- Attenuated high glucose-induced production of reactive oxygen species.	[4]

Signaling Pathway of MIND4-17

MIND4-17 functions as a potent activator of the Nrf2 signaling pathway, a critical cellular defense mechanism against oxidative stress. It acts by disrupting the interaction between Nrf2 and its cytosolic inhibitor, Kelch-like ECH-associated protein 1 (Keap1). This disruption allows Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and cytoprotective genes, leading to their transcription and subsequent protein expression.

Caption: MIND4-17 activates the Nrf2 signaling pathway.

Experimental Protocols

The following sections detail the methodologies employed in the key studies cited, providing a basis for replication and further investigation of MIND4-17's efficacy.

Study 1: Protective Effects of MIND4-17 in Osteoblasts

Objective: To investigate the protective effect of MIND4-17 against hydrogen peroxide (H₂O₂)-induced oxidative stress in osteoblasts.[1][2][3]

Experimental Workflow:

Caption: Experimental workflow for the osteoblast study.

Methodology:

• Cell Culture: Primary human and murine osteoblasts, along with the OB-6 human osteoblastic cell line, were cultured in appropriate media and conditions.

• MIND4-17 Pre-treatment: Cells were pre-treated with MIND4-17 (3 µM) for a specified duration before the induction of oxidative stress.

• Induction of Oxidative Stress: Oxidative stress was induced by exposing the cells to hydrogen peroxide (H₂O₂).

• Cell Viability Assay: Cell viability was assessed using a standard method such as the Cell Counting Kit-8 (CCK-8) assay.

• Apoptosis and Cell Death Analysis: The extent of apoptosis and non-apoptotic cell death was determined using techniques like Annexin V/Propidium Iodide (PI) staining followed by flow cytometry.

• Reactive Oxygen Species (ROS) Measurement: Intracellular ROS levels were quantified using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• Assessment of Oxidative Damage: Lipid peroxidation and DNA damage were measured using established biochemical assays.

• Gene Expression Analysis: The expression levels of Nrf2 and its downstream target genes (e.g., HO-1, NQO1) were analyzed by quantitative real-time polymerase chain reaction (qRT-PCR).

Study 2: Protective Effects of MIND4-17 in Retinal Ganglion Cells

Objective: To determine the protective efficacy of MIND4-17 against high glucose (HG)-induced oxidative injury in retinal ganglion cells (RGCs).[4]

Experimental Workflow:

Caption: Experimental workflow for the retinal ganglion cell study.

Methodology:

• Cell Culture: Primary murine retinal ganglion cells (RGCs) were isolated and cultured.

• MIND4-17 Treatment: Cells were treated with MIND4-17 to assess its protective effects against high glucose-induced injury.

• Induction of Cellular Injury: Cellular damage was induced by exposing the RGCs to high glucose (HG) conditions, mimicking a diabetic retinopathy model.

• Cytotoxicity and Apoptosis Assays: The ability of MIND4-17 to prevent HG-induced cell death was evaluated through cytotoxicity and apoptosis assays.

• Reactive Oxygen Species (ROS) Detection: Intracellular ROS levels were measured to determine the antioxidant effect of MIND4-17.

• Nrf2 Signaling Pathway Analysis: The activation of the Nrf2 pathway was confirmed by examining the disruption of the Keap1-Nrf2 association, Nrf2 protein stabilization and nuclear translocation, and the expression of Nrf2 target genes. This was likely assessed using techniques such as co-immunoprecipitation, Western blotting, and immunofluorescence.[4]

Conclusion

The collective evidence from these independent studies demonstrates the consistent efficacy of MIND4-17 in protecting different cell types against oxidative stress induced by distinct stimuli. The activation of the Nrf2 signaling pathway appears to be the core mechanism underlying its cytoprotective effects. The detailed protocols provided in this guide offer a framework for further validation and exploration of MIND4-17's therapeutic potential in various disease models characterized by oxidative stress.

References

• 1. oncotarget.com [oncotarget.com]
• 2. Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Activation of Nrf2 by MIND4-17 protects osteoblasts from hydrogen peroxide-induced oxidative stress | Semantic Scholar [semanticscholar.org]
• 4. The Nrf2 activator MIND4-17 protects retinal ganglion cells from high glucose-induced oxidative injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Selectivity of MIND4-17: A Comparative Analysis for Nrf2 Pathway Activation

For researchers, scientists, and drug development professionals, the quest for highly selective molecular probes and therapeutic candidates is paramount. MIND4-17 has emerged as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. This guide provides a comprehensive comparison of the selectivity profile of MIND4-17 against other known Nrf2 activators and SIRT2 inhibitors, supported by experimental data and detailed methodologies.

MIND4-17 distinguishes itself through its targeted activation of the Nrf2 pathway. It covalently modifies a specific cysteine residue (C151) on the Kelch-like ECH-associated protein 1 (Keap1), the primary negative regulator of Nrf2. This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2, and subsequent transcription of antioxidant and cytoprotective genes. Notably, while its parent compound, MIND4, exhibits dual activity as both a SIRT2 inhibitor and an Nrf2 activator, MIND4-17 has been engineered to be a potent Nrf2 activator with a significant reduction in SIRT2 inhibitory activity.

Quantitative Selectivity Profile

To objectively assess the selectivity of MIND4-17, its potency in Nrf2 activation is compared with other well-characterized Nrf2 activators. Furthermore, its minimal activity against Sirtuin 2 (SIRT2) is contrasted with known SIRT2 inhibitors.

Nrf2 Activators: Potency Comparison
Compound	Assay	Potency (EC50/CD value)
MIND4-17	Quantitative NQO1 Inducer Bioassay	0.15 µM (CD value)[1]
Sulforaphane	AREc32 Luciferase Reporter Assay	~5 µM (EC50)[2]
CDDO-Im	AREc32 Luciferase Reporter Assay	0.41 µM (EC50)[2]
CD value: Concentration that doubles the specific activity of NQO1.

SIRT2 Inhibitors: Potency and Selectivity
Compound	SIRT2 IC50	SIRT1 IC50	SIRT3 IC50
MIND4-17	Lacks significant inhibitory activity	Not reported	Not reported
MIND4	3.5 µM[3]	> 3.5 µM	> 3.5 µM
AGK2	3.5 µM[4][5]	30 µM[4][5]	91 µM[4][5]
TM	Potent inhibitor	~26 µM	Not reported
SirReal2	0.23 µM	Not reported	Not reported
Tenovin-6	Potent inhibitor	~26 µM	Not reported

Signaling Pathways

To visualize the mechanism of action of MIND4-17 and the pathways modulated by the compared compounds, the following diagrams illustrate the Nrf2/Keap1 and SIRT2 signaling pathways.

Figure 1: Nrf2/Keap1 signaling pathway and the mechanism of action of MIND4-17.

Figure 2: Overview of the SIRT2 signaling pathway and the action of its inhibitors.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of MIND4-17's selectivity.

Nrf2 Activation: ARE-Luciferase Reporter Gene Assay

This assay quantitatively measures the ability of a compound to induce the transcriptional activity of Nrf2.

1. Cell Culture and Transfection:

• Cell Line: Human embryonic kidney 293T (HEK293T) or human hepatoma HepG2 cells are commonly used.

• Plasmids: Cells are co-transfected with an Antioxidant Response Element (ARE)-luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization of transfection efficiency).

• Procedure: Cells are seeded in a 96-well white, clear-bottom plate to achieve 80-90% confluency at the time of transfection. Transfection is carried out using a suitable lipid-based transfection reagent according to the manufacturer's protocol.

2. Compound Treatment:

• 24 hours post-transfection, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., MIND4-17, sulforaphane) or a vehicle control (e.g., DMSO).

3. Incubation and Cell Lysis:

• Cells are incubated with the compounds for a period of 6-24 hours to allow for Nrf2 activation and subsequent luciferase expression.

• Following incubation, cells are washed with phosphate-buffered saline (PBS) and lysed using a passive lysis buffer.

4. Luciferase Activity Measurement:

• Firefly and Renilla luciferase activities are measured sequentially from the same cell lysate using a dual-luciferase reporter assay system and a luminometer.

5. Data Analysis:

• The firefly luciferase activity is normalized to the Renilla luciferase activity for each well to account for variations in cell number and transfection efficiency.

• The fold induction of Nrf2 activity is calculated by dividing the normalized luciferase activity of the compound-treated wells by that of the vehicle-treated wells.

• EC50 values are determined by plotting the fold induction against the log of the compound concentration and fitting the data to a four-parameter logistic equation.

SIRT2 Inhibition: Fluorometric Deacetylase Assay

This assay measures the ability of a compound to inhibit the deacetylase activity of SIRT2 in vitro.

1. Reagents and Materials:

• Recombinant human SIRT2 enzyme.

• Fluorogenic SIRT2 substrate (e.g., a peptide containing an acetylated lysine (B10760008) residue and a fluorophore/quencher pair).

• NAD+ (SIRT2 cofactor).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

• Developer solution (containing a protease that cleaves the deacetylated substrate).

• Test compounds (e.g., MIND4-17, AGK2) and a known SIRT2 inhibitor as a positive control.

2. Assay Procedure:

• The assay is typically performed in a 96-well black plate.

• The SIRT2 enzyme is pre-incubated with various concentrations of the test compound or vehicle control in the assay buffer for a defined period (e.g., 15 minutes) at 37°C.

• The deacetylase reaction is initiated by the addition of the fluorogenic substrate and NAD+.

• The reaction is allowed to proceed for a specific time (e.g., 60 minutes) at 37°C.

• The developer solution is added to stop the reaction and cleave the deacetylated substrate, leading to the release of the fluorophore and an increase in fluorescence.

3. Data Acquisition and Analysis:

• Fluorescence intensity is measured using a microplate reader at the appropriate excitation and emission wavelengths.

• The percentage of inhibition is calculated by comparing the fluorescence signal in the presence of the inhibitor to the signal of the vehicle control (100% activity) and a no-enzyme control (0% activity).

• IC50 values are determined by plotting the percentage of inhibition against the log of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Conclusion

The data presented in this guide clearly demonstrates the high potency and selectivity of MIND4-17 as an Nrf2 activator. Its minimal off-target activity against SIRT2, especially when compared to its parent compound MIND4 and other dedicated SIRT2 inhibitors, makes it a superior tool for specifically investigating the roles of the Nrf2 signaling pathway in various physiological and pathological contexts. For researchers in drug development, the selectivity profile of MIND4-17 highlights its potential as a lead compound for therapies targeting diseases associated with oxidative stress, where precise modulation of the Nrf2 pathway is desired without the confounding effects of inhibiting other cellular targets like SIRT2.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. AGK2, A SIRT2 Inhibitor, Inhibits Hepatitis B Virus Replication In Vitro And In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

head-to-head comparison of MIND4-17 and its analog MIND4-19

An In-depth Comparison of MIND4-17 and its Analog MIND4-19

In the landscape of neuroprotective and cytoprotective compound development, MIND4-17 and its precursor, MIND4, have emerged as significant molecules of interest. This guide provides a detailed head-to-head comparison of these two compounds, offering researchers, scientists, and drug development professionals a comprehensive overview of their mechanisms, performance, and potential therapeutic applications.

Introduction to MIND4 and MIND4-17

MIND4 is a neuroprotective thiazoline-containing compound recognized for its dual-action mechanism. It functions as an inhibitor of Sirtuin 2 (SIRT2), a deacetylase enzyme, and as an inducer and activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3] Nrf2 is a critical transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.

MIND4-17 is a structural analog of MIND4. While it shares the core thiazoline (B8809763) structure, it was developed to be a more potent and specific activator of the Nrf2 pathway.[3] Unlike its predecessor, MIND4-17 does not exhibit SIRT2 inhibitory activity, allowing for a more targeted investigation of the Nrf2 pathway's role in cellular protection.[3]

Quantitative Data Summary

The following table summarizes the key characteristics and reported activities of MIND4 and MIND4-17 based on available experimental data.

Feature	MIND4	MIND4-17
Primary Mechanism(s) of Action	SIRT2 Inhibition & Nrf2 Activation	Potent Nrf2 Activation
SIRT2 Inhibition	Yes	No
Nrf2 Activation	Inducer and activator	More potent activator than MIND4
Reported Biological Activity	Neuroprotection, reduction of reactive oxygen and nitrogen species	Cytoprotection against oxidative stress in osteoblasts
Blood-Brain Barrier Permeability	Not explicitly stated, but implied for neuroprotective effects	Unable to penetrate
Potential Therapeutic Area	Huntington's Disease and other neurodegenerative disorders	Conditions involving oxidative stress (further development needed for CNS applications)

Mechanism of Action and Signaling Pathways

The differential mechanisms of MIND4 and MIND4-17 are crucial for understanding their specific applications.

MIND4 exerts its neuroprotective effects through two distinct pathways:

• SIRT2 Inhibition: By inhibiting SIRT2, MIND4 can prevent the deacetylation of proteins that are implicated in neurodegenerative processes.

• Nrf2 Activation: Similar to MIND4-17, it can induce the Nrf2 pathway, leading to the transcription of antioxidant genes.

MIND4-17 acts as a specific and potent activator of the Nrf2 pathway. Its mechanism involves the chemical modification of a critical cysteine residue (C151) on Keap1, the primary negative regulator of Nrf2.[4] This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2, where it can then initiate the transcription of its target genes.[4]

Nrf2 Signaling Pathway Activated by MIND4-17

Caption: Nrf2 activation pathway by MIND4-17.

Experimental Protocols

While detailed step-by-step protocols require access to the original publications, the provided information outlines the key experimental approaches used to characterize MIND4-17.

Cell Viability and Cytotoxicity Assays

• Objective: To assess the protective effects of MIND4-17 against oxidative stress.

• Methodology:

  • Human osteoblastic OB-6 cells are cultured.

  • Cells are pre-treated with varying concentrations of MIND4-17 (e.g., 0.3-10 µM) for a specified duration (e.g., 1 hour).

  • Oxidative stress is induced by adding hydrogen peroxide (H₂O₂) at a specific concentration (e.g., 200 µM) for an extended period (e.g., 48 hours).

  • Cell viability is measured using a Cell Counting Kit-8 (CCK-8) assay, which quantifies the optical density.

  • Cell death is quantified by measuring the release of Lactate Dehydrogenase (LDH) into the culture medium.[4]

Analysis of Nrf2 Pathway Activation

• Objective: To confirm that MIND4-17 activates the Nrf2 pathway.

• Methodology:

  • Cells are treated with MIND4-17.

  • Cellular lysates are collected at various time points.

  • Western blotting is performed to analyze the protein levels of Nrf2 and its downstream targets, such as Heme Oxygenase-1 (HO-1), NAD(P)H Quinone Dehydrogenase 1 (NQO1), and Glutamate-Cysteine Ligase Catalytic and Modifier subunits (GCLC and GCLM).

  • Immunofluorescence or cellular fractionation followed by Western blotting can be used to observe the nuclear translocation of Nrf2.

  • Co-immunoprecipitation assays can be performed to demonstrate the dissociation of Nrf2 from Keap1.

Conclusion

MIND4 and its analog MIND4-17 are valuable research tools for investigating the roles of SIRT2 and the Nrf2 pathway in cellular stress responses and disease. MIND4 offers a dual-action approach that may be beneficial in complex pathologies like Huntington's Disease. In contrast, MIND4-17 provides a more specific and potent tool for studying the isolated effects of Nrf2 activation. A significant hurdle for the therapeutic application of MIND4-17 in neurodegenerative disorders is its inability to cross the blood-brain barrier, highlighting the need for the development of next-generation Nrf2 activators with improved brain permeability.[3] Researchers should select the appropriate compound based on their specific experimental goals and the biological system under investigation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. neurodegenerationresearch.eu [neurodegenerationresearch.eu]
• 4. oncotarget.com [oncotarget.com]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for MIND4-17

For researchers, scientists, and drug development professionals handling MIND4-17, adherence to proper disposal procedures is critical for laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information for the proper disposal of MIND4-17, a potent NRF2 activator.

MIND4-17 Hazard Profile

Before handling, it is crucial to be aware of the hazard profile of MIND4-17. While a comprehensive Safety Data Sheet (SDS) should always be consulted, available information indicates the following[1]:

Hazard Classification	Description
Physical Hazard	Combustible Solid[1]
Health Hazards	Skin Irritant (H315)[1], Eye Irritant (H319)[1], Specific Target Organ Toxicity - Single Exposure (Respiratory system) (H335)[1]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

When handling MIND4-17, appropriate personal protective equipment must be worn. This includes, but is not limited to:

• Safety glasses or goggles

• Chemical-resistant gloves

• A lab coat or other protective clothing

• Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or vapors.

Disposal Procedures for MIND4-17 Waste

The disposal of MIND4-17 and its contaminated materials should be managed as hazardous chemical waste, in accordance with federal, state, and local regulations[2][3].

Step 1: Waste Segregation and Collection

• Solid Waste: Collect solid MIND4-17 waste, including contaminated personal protective equipment (gloves, etc.), weigh paper, and pipette tips, in a designated, clearly labeled, and compatible hazardous waste container[4][5]. The container must be kept closed except when adding waste[2][6].

• Liquid Waste: For solutions containing MIND4-17, collect the waste in a designated, leak-proof, and clearly labeled hazardous waste container. Do not mix with other incompatible waste streams[5].

• Sharps Waste: Any sharps, such as needles or razor blades, contaminated with MIND4-17 must be disposed of in a designated, puncture-proof sharps container that is clearly labeled as hazardous waste[4][6].

Step 2: Labeling

All waste containers must be accurately and clearly labeled with the words "Hazardous Waste," the full chemical name "MIND4-17," and a description of the contents (e.g., "Solid waste with MIND4-17," "Aqueous solution of MIND4-17"). The accumulation start date must also be clearly marked on the label[4].

Step 3: Storage

Store hazardous waste containers in a designated satellite accumulation area within the laboratory[2]. This area should be under the control of laboratory personnel and away from general laboratory traffic. Ensure that incompatible wastes are segregated to prevent accidental reactions[5].

Step 4: Disposal Request

Once the waste container is full or has reached the accumulation time limit set by your institution's Environmental Health and Safety (EHS) department, a request for pickup should be submitted. Follow your institution's specific procedures for hazardous waste disposal requests[2].

Empty Container Disposal

Empty containers that held MIND4-17 must also be managed carefully.

• Triple Rinsing: Triple-rinse the empty container with a suitable solvent that can dissolve MIND4-17.[6][7]

• Rinsate Collection: The rinsate from the triple-rinsing process must be collected and disposed of as hazardous liquid waste.[6]

• Container Disposal: After triple-rinsing and allowing the container to air dry, deface or remove the original label. The container can then typically be disposed of as non-hazardous waste, but always confirm with your institution's EHS guidelines.[6][7]

Spill and Emergency Procedures

In the event of a spill, immediately alert personnel in the area. If the spill is large or you are not trained to handle it, evacuate the area and contact your institution's emergency response team. For small spills, and if you are trained and have the appropriate spill kit:

• Wear appropriate PPE.

• Contain the spill using absorbent materials from a chemical spill kit.

• Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.

• Clean the spill area with a suitable decontaminating solution.

• Dispose of all contaminated materials as hazardous waste.

This guidance provides a framework for the safe handling and disposal of MIND4-17. Always consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet for the most detailed and up-to-date information.

MIND4-17 Disposal Workflow

Caption: Workflow for the safe disposal of MIND4-17 waste in a laboratory setting.

References

• 1. MIND4-17 ≥98% (HPLC) | 345989-24-4 [sigmaaldrich.com]
• 2. odu.edu [odu.edu]
• 3. mtu.edu [mtu.edu]
• 4. gzlabfurniture.com [gzlabfurniture.com]
• 5. nswai.org [nswai.org]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Essential Safety and Operational Protocols for Handling MIND4-17

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for the novel thiazole-containing inhibitor, MIND4-17. Adherence to these guidelines is critical to ensure a safe laboratory environment and to minimize risks associated with the handling of this compound.

Hazard Identification and Personal Protective Equipment (PPE)

MIND4-17 is classified with specific hazard warnings that necessitate the use of appropriate personal protective equipment. The compound is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1] The primary target organ is the respiratory system.[1]

Proper PPE is the first line of defense against accidental exposure. The following table summarizes the required personal protective equipment for handling MIND4-17.

Protection Type	Specific Requirement	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)	To prevent skin contact and subsequent irritation.[2]
Eye and Face Protection	Safety glasses with side-shields or goggles	To protect against splashes and eye irritation.[1][3]
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, a NIOSH-approved respirator is necessary.	To avoid inhalation and respiratory tract irritation.[1][2]
Skin and Body Protection	Laboratory coat	To protect skin and personal clothing from contamination.

Safe Handling and Operational Workflow

A systematic approach to handling MIND4-17 is crucial for maintaining safety and experimental integrity. The following workflow outlines the key steps from preparation to disposal.

Caption: Workflow for the safe handling of MIND4-17.

Emergency Procedures

In case of accidental exposure, immediate action is critical.

• After inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• After skin contact: Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing. If skin irritation persists, seek medical advice.

• After eye contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

• After ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.

Disposal Plan

All waste materials contaminated with MIND4-17 must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solid materials, such as pipette tips, gloves, and empty containers, in a designated and clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing MIND4-17 in a sealed, properly labeled hazardous waste container.

• Disposal: All chemical waste must be disposed of in accordance with national and local regulations.[2] Do not dispose of down the drain or in regular trash. Contact your institution's environmental health and safety department for specific disposal procedures.[4] Empty containers should be thoroughly rinsed, with the rinsate collected as chemical waste, before being discarded.[4]

References

• 1. MIND4-17 ≥98% (HPLC) | 345989-24-4 [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. transportation.ky.gov [transportation.ky.gov]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]